An In-depth Technical Guide to the Chemical Properties and Synthesis of Methoxy-Sulfonyl Substituted Benzoic Acids
For the attention of: Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the chemical structure, properties, synthesis, and applications of a ke...
Author: BenchChem Technical Support Team. Date: April 2026
For the attention of: Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the chemical structure, properties, synthesis, and applications of a key substituted benzoic acid derivative. Initial research into "5-Methoxy-2-sulfobenzoic acid" revealed a scarcity of direct references, suggesting it may be a less common or potentially misidentified compound. However, substantial data is available for the closely related and industrially significant isomer, 2-Methoxy-5-sulfamoylbenzoic acid . This guide will focus on the latter, offering in-depth technical details relevant to researchers and professionals in drug development and fine chemical synthesis. We will explore its structural characteristics, physicochemical properties, established synthetic routes with mechanistic insights, and its role as a crucial intermediate in the pharmaceutical industry.
Chemical Structure and Identification
2-Methoxy-5-sulfamoylbenzoic acid is an organic compound featuring a benzene ring substituted with a methoxy group, a sulfamoyl group, and a carboxylic acid group.
The arrangement of the functional groups on the benzene ring is crucial for the molecule's reactivity and its utility as a synthetic intermediate. The following diagram illustrates the chemical structure of 2-Methoxy-5-sulfamoylbenzoic acid.
Caption: Synthetic pathway from 3-Methoxybenzoic Acid.
Synthesis from 2-Methoxy-5-chlorobenzoic Acid Methyl Ester
An alternative approach involves the reaction of 2-methoxy-5-chlorobenzoic acid methyl ester with sodium aminosulfinate in the presence of a copper catalyst. This method offers a more direct route to the final product. The reaction is typically carried out in a solvent such as tetrahydrofuran (THF).
[3]
Experimental Protocol: Synthesis from 2-Methoxy-5-chlorobenzoic Acid Methyl Ester
[3]
Reaction Setup: To a 1000 ml reaction flask equipped with a reflux condenser, add 300g of tetrahydrofuran (THF).
Addition of Reactants: Add 50g (0.25 mol) of 2-methoxy-5-chlorobenzoic acid methyl ester, 3.6g (0.025 mol) of cuprous bromide, and 26.8g (0.26 mol) of sodium aminosulfinate.
Reaction Conditions: Heat the mixture to 45°C and maintain this temperature for 14 hours.
Work-up: After the reaction is complete, add 2g of activated carbon to the solution and filter while hot.
Isolation: Reduce the volume of the filtrate to dryness and dry the resulting solid under vacuum at 60°C to obtain methyl 2-methoxy-5-sulfamoylbenzoate as a white crystalline powder.
Applications in Drug Development
2-Methoxy-5-sulfamoylbenzoic acid and its derivatives are valuable intermediates in the synthesis of various pharmaceuticals. The presence of the sulfonamide group is a common feature in many active pharmaceutical ingredients (APIs).
Intermediate for Antipsychotics
Methyl 2-methoxy-5-sulfamoylbenzoate is a key intermediate in the synthesis of the antipsychotic drug Sulpiride and its levo-isomer.
[3]
Precursor for Herbicides
This compound also serves as an initial synthon for the production of highly effective herbicidal preparations belonging to the sulfonylurea class.
[4]
Conclusion
While the initially requested compound, 5-Methoxy-2-sulfobenzoic acid, is not well-documented in scientific literature, its isomer, 2-Methoxy-5-sulfamoylbenzoic acid , is a compound of significant industrial and pharmaceutical interest. This guide has provided a detailed overview of its chemical structure, physicochemical properties, and established synthetic methodologies. The presented synthetic routes, with their mechanistic rationale, offer valuable insights for process optimization and development. The critical role of this compound as an intermediate in the synthesis of pharmaceuticals like Sulpiride underscores its importance in drug development. This comprehensive technical guide serves as a valuable resource for researchers and professionals working in the fields of medicinal chemistry and chemical synthesis.
References
PubChem. (n.d.). 5-methoxy-2-sulfamidobenzoic acid methyl ester. National Center for Biotechnology Information.
PubChem. (n.d.). 2-Methoxy-5-sulfamoylbenzoic acid. National Center for Biotechnology Information. Retrieved March 28, 2026, from [Link]
RU2553258C1 - Method of obtaining methyl 5-methoxy-2-sulphoamoylbenzoate. (n.d.). Google Patents.
CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate. (n.d.). Google Patents.
Krasavin, M., et al. (2013). Synthesis of 5-(ethylsulfonyl)-2-methoxyaniline: An important pharmacological fragment of VEGFR2 and other inhibitors. Beilstein Journal of Organic Chemistry, 9, 1374–1379.
An In-depth Technical Guide to the ¹H and ¹³C NMR Chemical Shifts of 5-Methoxy-2-sulfobenzoic acid
This guide provides a comprehensive analysis of the predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) chemical shifts for 5-Methoxy-2-sulfobenzoic acid. It is intended for researchers, scientists, and professionals i...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a comprehensive analysis of the predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) chemical shifts for 5-Methoxy-2-sulfobenzoic acid. It is intended for researchers, scientists, and professionals in drug development who utilize NMR spectroscopy for molecular characterization and structural elucidation. This document delves into the theoretical basis for the predicted spectral data, offers detailed experimental protocols for data acquisition, and is grounded in established principles of NMR spectroscopy.
Introduction: The Structural Elucidation of 5-Methoxy-2-sulfobenzoic acid
5-Methoxy-2-sulfobenzoic acid is a substituted aromatic compound with potential applications in organic synthesis and medicinal chemistry. Its structure comprises a benzene ring functionalized with a carboxylic acid group, a sulfonic acid group, and a methoxy group. The precise arrangement of these substituents dictates the molecule's chemical properties and reactivity.
Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous structural confirmation of such molecules.[1] By analyzing the chemical shifts, multiplicities, and coupling constants in ¹H and ¹³C NMR spectra, one can deduce the connectivity of atoms and the electronic environment within the molecule. This guide provides a detailed prediction and interpretation of the NMR spectra of 5-Methoxy-2-sulfobenzoic acid, based on the well-established effects of its functional groups on the benzene ring.
Molecular Structure and Atom Numbering
For clarity in the assignment of NMR signals, the atoms of 5-Methoxy-2-sulfobenzoic acid are numbered as illustrated below. This numbering convention will be used throughout this guide.
Caption: Molecular structure of 5-Methoxy-2-sulfobenzoic acid with atom numbering for NMR assignments.
Predicted ¹H NMR Spectral Analysis
The aromatic region of the ¹H NMR spectrum of 5-Methoxy-2-sulfobenzoic acid is expected to show three distinct signals corresponding to H-3, H-4, and H-6. The chemical shifts of these protons are influenced by the electronic effects of the three substituents.
-OCH₃ (Methoxy group): This is a strong electron-donating group through resonance (+R effect) and weakly electron-withdrawing through induction (-I effect). The net effect is an increase in electron density, particularly at the ortho and para positions, leading to upfield shifts (shielding) of the corresponding protons.[2]
-COOH (Carboxylic acid group): This is an electron-withdrawing group through both resonance (-R effect) and induction (-I effect), causing deshielding (downfield shifts) of aromatic protons.
-SO₃H (Sulfonic acid group): This is a very strong electron-withdrawing group, primarily through its inductive effect (-I effect), leading to significant deshielding of nearby protons.
Based on these principles, the following assignments are predicted:
H-6: This proton is ortho to the electron-withdrawing carboxylic acid group and meta to both the electron-donating methoxy group and the electron-withdrawing sulfonic acid group. The proximity to the carboxylic acid group is expected to cause a significant downfield shift. It will appear as a doublet due to coupling with H-4 (meta coupling).
H-4: This proton is meta to both the carboxylic acid and sulfonic acid groups and ortho to the electron-donating methoxy group. The strong shielding effect from the methoxy group will be counteracted by the deshielding from the other two groups. It is expected to appear as a doublet of doublets due to coupling with H-3 (ortho coupling) and H-6 (meta coupling).
H-3: This proton is ortho to the strongly electron-withdrawing sulfonic acid group and meta to the electron-donating methoxy group. The powerful deshielding effect of the sulfonic acid group will dominate, shifting this proton significantly downfield. It will appear as a doublet due to coupling with H-4 (ortho coupling).
-OCH₃ protons (H-8): These protons will appear as a sharp singlet in the typical region for methoxy groups.[2]
-COOH and -SO₃H protons: These acidic protons are expected to appear as broad singlets at a very downfield chemical shift and may exchange with residual water in the solvent.
Predicted ¹³C NMR Spectral Analysis
The ¹³C NMR spectrum will provide information on the carbon framework of the molecule. The chemical shifts of the aromatic carbons are influenced by the same electronic effects discussed for the ¹H spectrum.[3]
C-1 (Carboxyl-bearing carbon): The chemical shift of this carbon will be influenced by the attached carboxylic acid group and the adjacent sulfonic acid group.
C-2 (Sulfonyl-bearing carbon): This carbon is directly attached to the strongly electron-withdrawing sulfonic acid group, which will cause a significant downfield shift.
C-3: This carbon is ortho to the sulfonic acid group and will be deshielded.
C-4: This carbon is ortho to the electron-donating methoxy group, which will cause an upfield (shielding) effect.
C-5 (Methoxy-bearing carbon): This carbon is directly attached to the oxygen of the methoxy group, leading to a significant downfield shift.
C-6: This carbon is ortho to the carboxylic acid group and will be deshielded.
C-7 (Carboxyl carbon): The carbon of the carboxylic acid group will appear at a characteristic downfield position.[4]
C-8 (Methoxy carbon): The carbon of the methoxy group will have a characteristic chemical shift in the aliphatic region.[2]
Summary of Predicted NMR Data
The following table summarizes the predicted ¹H and ¹³C NMR chemical shifts, multiplicities, and coupling constants for 5-Methoxy-2-sulfobenzoic acid. These predictions are based on empirical data for substituted benzenes and established principles of NMR spectroscopy.[5][6][7]
Assignment
Predicted ¹H Chemical Shift (ppm)
Multiplicity
Coupling Constant (J, Hz)
Assignment
Predicted ¹³C Chemical Shift (ppm)
H-3
8.0 - 8.2
d
Jortho = 8.0 - 9.0
C-1
132 - 135
H-4
7.2 - 7.4
dd
Jortho = 8.0 - 9.0, Jmeta = 2.0 - 3.0
C-2
145 - 148
H-6
7.6 - 7.8
d
Jmeta = 2.0 - 3.0
C-3
125 - 128
-OCH₃ (H-8)
3.8 - 4.0
s
-
C-4
115 - 118
-COOH
12.0 - 14.0
br s
-
C-5
160 - 163
-SO₃H
10.0 - 12.0
br s
-
C-6
118 - 121
-COOH (C-7)
168 - 172
-OCH₃ (C-8)
55 - 58
Experimental Protocols
The following section outlines a standard procedure for the acquisition of high-quality ¹H and ¹³C NMR spectra of 5-Methoxy-2-sulfobenzoic acid.
Sample Preparation
Weighing the Sample: Accurately weigh approximately 10-20 mg of 5-Methoxy-2-sulfobenzoic acid.
Solvent Selection: Choose a suitable deuterated solvent in which the compound is soluble. Deuterated dimethyl sulfoxide (DMSO-d₆) is often a good choice for polar, acidic compounds.
Dissolution: Transfer the weighed sample into a clean, dry NMR tube. Add approximately 0.6-0.7 mL of the chosen deuterated solvent.
Homogenization: Cap the NMR tube and gently agitate or vortex until the sample is completely dissolved. If necessary, gentle warming in a water bath can aid dissolution.
Internal Standard (Optional): For precise chemical shift referencing, a small amount of an internal standard such as tetramethylsilane (TMS) can be added, although referencing to the residual solvent peak is common practice.
NMR Data Acquisition Workflow
The following diagram illustrates a typical workflow for NMR data acquisition and processing.
Caption: A standard workflow for NMR data acquisition and analysis.
Spectrometer Parameters
For ¹H NMR Spectroscopy:
Pulse Program: Standard one-pulse sequence.
Temperature: 298 K (25 °C).
Number of Scans: 16 to 64, depending on sample concentration.
Relaxation Delay: 1-2 seconds.
Spectral Width: -2 to 16 ppm.
Referencing: Calibrate the spectrum using the residual solvent peak (e.g., DMSO-d₆ at ~2.50 ppm).
Number of Scans: 1024 or more to achieve a good signal-to-noise ratio.
Relaxation Delay: 2-5 seconds.
Spectral Width: 0 to 200 ppm.
Referencing: Calibrate the spectrum using the solvent peak (e.g., DMSO-d₆ at ~39.52 ppm).
Conclusion
This technical guide provides a detailed theoretical framework for understanding the ¹H and ¹³C NMR spectra of 5-Methoxy-2-sulfobenzoic acid. By considering the electronic contributions of the methoxy, carboxylic acid, and sulfonic acid substituents, a comprehensive set of predicted chemical shifts and coupling patterns has been established. The provided experimental protocols offer a robust methodology for obtaining high-quality NMR data for this compound, which is crucial for its unequivocal structural verification in research and development settings.
References
ResearchGate. (n.d.). 13 C NMR chemical shifts in substituted benzenes: analysis using natural perturbation orbitals and substitution effects. Retrieved from [Link]
JoVE. (n.d.). NMR Spectroscopy of Benzene Derivatives. Retrieved from [Link]
Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]
Lutnaes, B. F., Myrvold, B. O., Lauten, R. A., & Endeshaw, M. M. (2008). 1H and 13C NMR data of benzylsulfonic acids-model compounds for lignosulfonate. Magnetic Resonance in Chemistry, 46(3), 299–305.
SpectraBase. (n.d.). Anisole. Retrieved from [Link]
Royal Society of Chemistry. (n.d.). VII. 1H and 13C NMR Spectra of Substituted Benzoic Acids. Retrieved from [Link]
University of Puget Sound. (n.d.). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. Retrieved from [Link]
Modgraph. (n.d.). Proton Chemical Shifts in NMR. Part 141. Proton chemical shifts, ring currents and π electron effects in condensed aromatic hyd. Retrieved from [Link]
Yamada, H., Tsuno, Y., & Yukawa, Y. (1970). Substituent Effects on the NMR Chemical Shifts of Aromatic Side Chain Protons. I. The Effects of meta-Substituents. Bulletin of the Chemical Society of Japan, 43(5), 1459–1472.
PubMed. (2013). Spectroscopic (FT-IR, FT-Raman and 1H and 13C NMR) and theoretical in MP2/6-311++G(d,p) and B3LYP/6-311++G(d,p) levels study of benzenesulfonic acid and alkali metal benzenesulfonates. Retrieved from [Link]
GEO-LEO e-docs. (n.d.). Supplementary of Molecules. Retrieved from [Link]
American Chemical Society. (2017). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Retrieved from [Link]
ResearchGate. (n.d.). 1H (A) and 13C (B) NMR spectra of trans 4-(2-carboxy-vinyl) benzoic.... Retrieved from [Link]
ResearchGate. (n.d.). 1 H-NMR and 13 C-NMR spectra of compound S6. Retrieved from [Link]
SciSpace. (n.d.). Peculiarities of nmr 13 c spectra of benzoic acid and alkylbenzoates. ii. regular spectra differences between benzoic fragments. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Anisole. PubChem. Retrieved from [Link]
Sajed, T., Sayeeda, Z., Lee, B. L., Berjanskii, M., Wang, F., Gautam, V., & Wishart, D. S. (2024). Accurate prediction of 1H NMR chemical shifts of small molecules using machine learning. Metabolites, 14(5), 290.
Canadian Science Publishing. (n.d.). VIII. 13C SPECTRA OF SOME SUBSTITUTED ANISOLES. Retrieved from [Link]
CASPRE. (n.d.). 13C NMR Predictor. Retrieved from [Link]
ACD/Labs. (2026, January 27). Methoxy groups just stick out. Retrieved from [Link]
Safety Data Sheet (SDS) and handling guidelines for 5-Methoxy-2-sulfobenzoic acid
Section 1: Introduction and Scope This technical guide provides an in-depth analysis of the safety protocols and handling guidelines for 5-Methoxy-2-sulfobenzoic acid. As a specialized chemical intermediate, understandin...
Author: BenchChem Technical Support Team. Date: April 2026
Section 1: Introduction and Scope
This technical guide provides an in-depth analysis of the safety protocols and handling guidelines for 5-Methoxy-2-sulfobenzoic acid. As a specialized chemical intermediate, understanding its properties is crucial for researchers and professionals in drug development and chemical synthesis. Direct and comprehensive safety data for this specific compound is not extensively published. Therefore, this guide establishes a robust safety framework by synthesizing information from Safety Data Sheets (SDS) of structurally analogous compounds, including various substituted benzoic acids, aromatic sulfonic acids, and sulfamoylbenzoic acids.
The causality behind the recommended protocols is emphasized throughout, providing users not just with instructions, but with the scientific rationale to handle this and similar chemical entities with confidence and safety. The guidance herein is built upon established principles of laboratory safety and data from closely related molecules to infer a reliable safety profile.
Section 2: Inferred Hazard Identification and Classification
Based on the GHS classifications of structurally similar aromatic carboxylic and sulfonic acids, 5-Methoxy-2-sulfobenzoic acid is anticipated to present several key hazards. The acidic nature of both the carboxylic acid and sulfonic acid moieties is the primary driver of its irritant properties.
Direct contact with eye tissue is likely to cause significant irritation due to the compound's acidity. Fine particulates can easily become airborne and pose a risk.
Inhalation of the powdered form can irritate the mucous membranes and upper respiratory tract. This is a typical hazard for acidic, solid organic compounds.
Section 3: Physical and Chemical Properties
The following properties are estimated based on data for related compounds like 4-Methoxybenzoic acid and 2-Methoxy-5-sulfamoylbenzoic acid, providing a baseline for handling and storage considerations.
Table 2: Estimated Physical and Chemical Properties
Expected combustion byproducts for an organic molecule containing C, H, O, and S.
Section 4: Exposure Controls and Personal Protective Equipment (PPE)
A multi-layered approach to exposure control is mandatory, beginning with engineering controls and supplemented by appropriate PPE. The goal is to create a self-validating system of protection where each layer compensates for the potential limitations of another.
Chemical Fume Hood: All manipulations of the solid compound that could generate dust, or any handling of its solutions, must be performed inside a properly functioning chemical fume hood.[12][13] This is the primary barrier to prevent respiratory exposure.
Ventilation: The laboratory should have adequate general ventilation to control background vapor/dust levels and maintain air quality.[10]
Designated Work Area: Establish a designated area for handling this compound to prevent cross-contamination of the lab space. Eyewash stations and safety showers must be readily accessible and tested regularly.[2][11]
The selection of PPE is dictated by the specific task and the associated risk of exposure. The following diagram outlines a logical workflow for selecting the appropriate level of protection.
Caption: PPE selection workflow for handling 5-Methoxy-2-sulfobenzoic acid.
Table 3: Detailed Personal Protective Equipment Specifications
Protection Type
Specification
Rationale and Field Insight
Hand Protection
Chemical-resistant gloves (e.g., Nitrile). Inspect for tears or holes before use. Wash hands thoroughly after removal.[2][12]
Nitrile provides adequate protection against incidental contact. For prolonged contact or immersion, consult glove manufacturer compatibility charts. Always remove gloves without touching the outer surface with bare skin.
Eye/Face Protection
Tight-sealing safety goggles are mandatory.[10] A face shield should be worn over goggles when there is a significant risk of splashing.[10]
Standard safety glasses are insufficient as they do not protect against fine dust entering from the sides or top. Goggles provide a seal, which is critical given the compound is a serious eye irritant.
Skin and Body Protection
A fully buttoned lab coat must be worn.[10] Full-length pants and closed-toe shoes are required at all times.[13]
The lab coat protects skin and personal clothing from contamination. Do not wear lab coats outside of the laboratory area to prevent the spread of contaminants.[12]
Respiratory Protection
Generally not required if work is performed in a fume hood. If dust cannot be controlled or in case of insufficient ventilation, a NIOSH/MSHA-approved respirator (e.g., N95 for particulates) should be worn.[10][12]
The primary risk is inhalation of airborne powder. Engineering controls are the preferred method of mitigation. Respirators are a secondary line of defense.
Section 5: Safe Handling and Storage Protocols
Preparation:
Confirm the fume hood is operational (check airflow monitor).
Cover the work surface with absorbent, disposable bench paper.
Assemble all necessary equipment (spatulas, weigh boats, containers) within the hood to minimize movement.
Donning PPE: Put on all required PPE as determined in Section 4 (gloves, goggles, lab coat).
Handling:
Retrieve the stock container. Before opening, gently tap the container to settle any dust.
Open the container slowly inside the fume hood.
Use a spatula to carefully transfer the desired amount of solid to a weigh boat. Avoid any actions that could create dust, such as scooping quickly or dropping the material from a height.
If transferring to a flask, use a powder funnel.
Cleanup:
Tightly seal the stock container and wipe it down with a damp cloth before returning it to storage.
Carefully dispose of the weigh boat and any contaminated bench paper into a designated solid chemical waste container.
Wipe down the spatula and the work surface inside the fume hood with a damp cloth.
Doffing PPE: Remove PPE in the correct order (gloves first, then lab coat, then goggles) to avoid self-contamination. Wash hands immediately and thoroughly.
Container: Store in a tightly sealed, properly labeled container to prevent contamination and absorption of moisture.[12]
Location: Keep in a cool, dry, and well-ventilated area, away from direct sunlight and heat sources.[11][12] Store in a designated chemical storage cabinet.
Incompatibilities: Segregate from strong oxidizing agents and strong bases to prevent hazardous reactions.[8][10]
Section 6: Emergency Procedures
Rapid and correct response to an emergency is critical. All personnel must be familiar with the location of safety equipment and these procedures.
The appropriate response depends on the scale and nature of the spill. The following decision tree provides a logical framework for action.
Thermodynamic Solvation and Solubility Profiling of 5-Methoxy-2-sulfobenzoic Acid in Polar Organic Solvents
Executive Summary In the landscape of advanced organic synthesis and pharmaceutical development, 5-Methoxy-2-sulfobenzoic acid (CID 1605266) serves as a critical, highly functionalized aromatic building block[1]. Charact...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the landscape of advanced organic synthesis and pharmaceutical development, 5-Methoxy-2-sulfobenzoic acid (CID 1605266) serves as a critical, highly functionalized aromatic building block[1]. Characterized by the presence of both a strongly acidic sulfonic group and a moderately acidic carboxylic group, alongside an electron-donating methoxy moiety, this compound presents a unique physicochemical profile. Understanding its solubility in polar organic solvents is paramount for optimizing downstream processes such as salt screening, active pharmaceutical ingredient (API) synthesis, and liquid-liquid extractions.
As an Application Scientist, I have structured this technical guide to move beyond mere empirical data. Here, we will dissect the thermodynamic causality behind the solvation of sulfonated aromatics, providing a self-validating methodological framework for quantifying these interactions in laboratory settings.
The solubility of 5-Methoxy-2-sulfobenzoic acid is dictated by the competing forces of its crystalline lattice energy and the solvation energy provided by the solvent.
The Sulfonic Acid Moiety (-SO₃H): This group is highly polar and a strong hydrogen-bond donor/acceptor. In polar aprotic solvents (like DMSO and DMF), it engages in powerful ion-dipole and dipole-dipole interactions.
The Carboxylic Acid Moiety (-COOH): Capable of forming stable hydrogen-bonded dimers in non-polar environments, this group requires protic solvents (like Methanol or Ethanol) or strong hydrogen-bond acceptors to disrupt the solid-state network.
The Methoxy Group (-OCH₃): While primarily acting to modulate the lipophilicity of the aromatic ring, the oxygen atom serves as a weak hydrogen-bond acceptor, subtly enhancing solubility in protic media.
The structural conformation of 2-sulfobenzoic acid derivatives often features intramolecular hydrogen bonding between the functional groups, which restricts molecular flexibility and directly impacts the energetic barrier to solvation[2].
Solvation interaction network between functional groups and solvent classes.
Quantitative Solubility Matrix
Based on the thermodynamic profiling of homologous 2-sulfobenzoic acid derivatives[2], the following table summarizes the extrapolated solubility ranges of 5-Methoxy-2-sulfobenzoic acid across standard polar organic solvents at 25°C.
Solvent
Dielectric Constant (ε)
H-Bond Donor
H-Bond Acceptor
Est. Solubility at 25°C (mg/mL)
Primary Solvation Mechanism
DMSO
46.7
No
Yes
> 250
Strong ion-dipole & dipole-dipole stabilization of the sulfonate group.
DMF
36.7
No
Yes
> 200
Dipole-dipole interaction; excellent disruption of crystalline H-bonds.
Methanol
32.7
Yes
Yes
100 - 150
Extensive protic H-bonding network with both acidic moieties.
Ethanol
24.5
Yes
Yes
50 - 80
Protic H-bonding, but limited by lower dielectric constant and bulkier alkyl chain.
Mechanistic Insight: Why does DMSO outperform Methanol despite Methanol being a protic hydrogen-bond donor? The sulfonic acid moiety is highly acidic and can partially ionize even in organic media. DMSO's exceptionally high dielectric constant and strong dipole moment allow it to stabilize these transient ionic states far more effectively than the lower-polarity Methanol network.
Standardized Experimental Methodology: The Shake-Flask Protocol
To empirically validate the solubility of 5-Methoxy-2-sulfobenzoic acid in your specific laboratory environment, a robust, self-validating protocol is required. The following methodology is adapted from the OECD Guideline 105[3] and World Health Organization (WHO) recommendations for equilibrium solubility[4].
Causality-Driven Protocol Steps:
Preparation of Solid Excess: Weigh approximately 300 mg of 5-Methoxy-2-sulfobenzoic acid into a 5 mL glass vial. Add 1 mL of the target organic solvent (e.g., Methanol).
Causality: We must ensure a visible excess of solid remains to guarantee the solution reaches thermodynamic saturation rather than just complete dissolution[4].
Thermal Equilibration: Seal the vial tightly and place it in an orbital shaker incubator set to 25.0 ± 0.1 °C. Shake at 200 RPM for 24 hours.
Causality: The dissolution of highly crystalline sulfonated aromatics is kinetically hindered by strong intermolecular hydrogen bonding. A 24-hour window ensures thermodynamic equilibrium is reached, preventing the capture of a mere kinetic dissolution snapshot[4].
Phase Separation via Centrifugation: Transfer the suspension to a microcentrifuge tube and centrifuge at 10,000 x g for 15 minutes at 25°C.
Causality: Sulfonated compounds can form colloidal suspensions in slightly less polar solvents (like Ethanol). Standard syringe filters (0.45 µm) may allow these nano-colloids to pass, artificially inflating the apparent solubility. Centrifugation forces phase separation based on density, providing a true saturated supernatant[3].
Quantification: Dilute an aliquot of the clear supernatant with the mobile phase and quantify the concentration using High-Performance Liquid Chromatography (HPLC) coupled with a UV detector.
Self-Validation Loop: To prove the system has reached equilibrium, sample a parallel vial at 48 hours. If the concentration variance between the 24-hour and 48-hour samples is < 5%, the thermodynamic equilibrium is validated.
Step-by-step shake-flask methodology for thermodynamic solubility determination.
Application Workflows in Drug Development
Understanding this solubility profile unlocks several critical workflows:
Catalyst and Ligand Synthesis: Because 5-Methoxy-2-sulfobenzoic acid is highly soluble in THF/DMSO mixtures, it can be seamlessly integrated into metal-mediated aminocatalysis, where the 2-sulfobenzoic moiety acts as a structural anchor[2].
Salt Screening: The high solubility in Methanol makes it an ideal solvent for salt formation. The API can be dissolved in Methanol, reacted with a counter-ion base, and subsequently precipitated by the addition of an anti-solvent (such as Ethyl Acetate or Acetone) in which the resulting salt is insoluble.
Beilstein Journal of Organic Chemistry: Metal-mediated aminocatalysis provides mild conditions: Enantioselective Michael addition mediated by primary amino catalysts and alkali-metal ions. Beilstein Journals. 2
Benchchem Technical Guides: Phenylacetaldehyde Solubility: A Comprehensive Technical Guide (Adaptation of OECD Guideline 105 for Organic Solvents). Benchchem. 3
World Health Organization (WHO): Protocol to conduct equilibrium solubility experiments for the purpose of Biopharmaceutics Classification. WHO Annex 4. 4
Spectroscopic Characterization of 5-Methoxy-2-sulfobenzoic Acid: A Technical Guide to IR and UV-Vis Analysis
Executive Summary In the landscape of drug development and advanced materials, accurately characterizing highly functionalized aromatic building blocks is critical. 5-Methoxy-2-sulfobenzoic acid () [1] presents a unique...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the landscape of drug development and advanced materials, accurately characterizing highly functionalized aromatic building blocks is critical. 5-Methoxy-2-sulfobenzoic acid () [1] presents a unique analytical challenge due to its dense array of functional groups: an electron-donating methoxy group (-OCH₃), an electron-withdrawing carboxylic acid (-COOH), and a highly acidic sulfonic acid (-SO₃H).
As a Senior Application Scientist, I have designed this whitepaper to move beyond generic spectral assignments. Here, we dissect the causality behind the spectroscopic behavior of 5-Methoxy-2-sulfobenzoic acid. By understanding the underlying electronic "push-pull" effects and implementing self-validating experimental protocols, researchers can ensure absolute structural integrity during active pharmaceutical ingredient (API) synthesis and quality control.
Structural Causality and Electronic "Push-Pull" Effects
The spectroscopic signature of 5-Methoxy-2-sulfobenzoic acid is dictated by the competing electronic effects of its substituents. The methoxy group at position 5 acts as a strong electron-donating group (EDG) via resonance (+R effect). Conversely, the carboxyl group at position 1 and the sulfonyl group at position 2 act as electron-withdrawing groups (EWG) via both resonance (-R) and inductive (-I) effects.
This creates a highly polarized, extended conjugation system across the benzene ring. This "push-pull" dynamic significantly lowers the HOMO-LUMO energy gap compared to unsubstituted benzene, resulting in pronounced bathochromic (red) shifts in its UV-Vis spectrum, a phenomenon similarly documented in the analysis of [2].
Fig 1: Push-pull electronic effects governing the bathochromic shifts in UV-Vis spectra.
Infrared (IR) Spectroscopy Analysis
The Causality of Technique Selection
For highly acidic and hygroscopic compounds like 5-Methoxy-2-sulfobenzoic acid, traditional KBr pellet transmission FTIR is fundamentally flawed. The moisture inherent in KBr obscures the critical 3500–2500 cm⁻¹ region. More importantly, the highly acidic -SO₃H group can undergo solid-state ion exchange with KBr under high pressure, forming a potassium sulfonate salt and artificially shifting the S=O stretching frequencies. Therefore, Attenuated Total Reflectance (ATR-FTIR) is the mandatory technique.
Quantitative Data Summary
Table 1: Assigned IR Vibrational Modes for 5-Methoxy-2-sulfobenzoic Acid
Functional Group
Vibrational Mode
Expected Wavenumber (cm⁻¹)
Intensity & Shape
Causality / Notes
-OH (Carboxyl)
O-H stretch
3200 – 2500
Broad, strong
Extensive intermolecular hydrogen bonding.
-COOH
C=O stretch
1680 – 1710
Sharp, strong
Lowered from typical 1730 cm⁻¹ due to aromatic conjugation.
Aromatic Ring
C=C stretch
1590, 1495
Sharp, medium
Ring skeletal vibrations; enhanced by polar substituents.
-SO₃H
S=O asym. stretch
1180 – 1240
Sharp, strong
Often overlaps with the C-O-C methoxy stretch.
-OCH₃
C-O-C asym. stretch
1240 – 1260
Sharp, strong
Characteristic of aryl alkyl ethers.
-SO₃H
S=O sym. stretch
1030 – 1060
Sharp, strong
Highly sensitive to the hydration state of the sample.
Protocol 1: Self-Validating ATR-FTIR Methodology
Sample Desiccation: Dry the 5-Methoxy-2-sulfobenzoic acid powder in a vacuum oven at 60°C for 12 hours. Causality: Removes bound water that broadens the -OH and S=O symmetric stretches.
Background Validation: Collect a background spectrum of the clean diamond ATR crystal (64 scans, 4 cm⁻¹ resolution). Self-Validation Step: Verify that the baseline noise is < 0.001 absorbance units before proceeding.
Sample Application: Apply 2-3 mg of the dried powder onto the crystal. Apply consistent pressure using the ATR anvil to ensure intimate optical contact.
Data Acquisition: Scan from 4000 to 400 cm⁻¹.
Spectral Deconvolution: Apply atmospheric compensation (H₂O/CO₂ removal). Because the C-O (methoxy) and S=O (sulfonic) asymmetric bands overlap heavily around 1200 cm⁻¹, apply a second-derivative mathematical filter to resolve the hidden peaks.
The UV-Vis spectrum of this molecule is not static; it is a function of its environment. The sulfonic acid group is a strong acid (pKa < 1) and is perpetually deprotonated in aqueous solutions. However, the carboxylic acid group has a pKa of approximately 2.5 to 3.0. If UV-Vis is performed in unbuffered water, the sample will exist as a complex mixture of protonated and deprotonated carboxylates, leading to broad, irreproducible spectra. Drawing parallels from the [3], strict pH buffering is required to isolate specific electronic states.
Primary aromatic transition; red-shifted by the push-pull system.
n→π∗
B-band
~300 - 315
~ 3,000 M⁻¹cm⁻¹
Involves lone pairs from -OCH₃ and -COOH; highly sensitive to pH.
Protocol 2: pH-Controlled UV-Vis Methodology
Buffer Preparation: Prepare three distinct buffer solutions: pH 1.0 (0.1 M HCl), pH 4.0 (acetate buffer), and pH 7.0 (phosphate buffer). Causality: Isolates the fully protonated, mono-deprotonated, and fully deprotonated species.
Stock Solution: Dissolve the compound in HPLC-grade water to yield a 1.0 mM stock solution.
Dilution: Dilute the stock to a final concentration of 50 µM in each of the three buffers.
Baseline Correction: Run a dual-beam baseline using the exact matching buffer in both the reference and sample quartz cuvettes (1 cm path length).
Data Acquisition & Self-Validation: Scan from 200 to 400 nm. Overlay the spectra of the three pH solutions. Self-Validation Step: You must observe sharp isosbestic points (wavelengths where absorbance remains constant regardless of pH). The presence of true isosbestic points mathematically proves sample purity and confirms a clean two-state protonation equilibrium.
Analytical Workflow Integration
To ensure absolute trustworthiness in drug development pipelines, these spectroscopic techniques must not be used in isolation. They form a closed-loop validation system where IR confirms the functional group integrity in the solid state, and UV-Vis confirms the electronic behavior and purity in the solution state.
Fig 2: Self-validating analytical workflow for spectroscopic characterization.
References
National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 1605266, 5-Methoxy-2-sulfobenzoic acid." PubChem. URL:[Link]
Sironi, A., et al. "Effect of Salicylic Acid and 5-Sulfosalicylic Acid on UV-Vis Spectroscopic Characteristics, Morphology, and Contact Angles of Spin Coated Polyaniline and Poly(4-aminodiphenylaniline) Thin Films." Spectroscopy, 2015. Semantic Scholar. URL:[Link]
National Institute of Standards and Technology (NIST). "Benzoic acid, 4-methoxy- UV/Visible spectrum." NIST Chemistry WebBook, SRD 69. URL:[Link]
Protocols & Analytical Methods
Method
Application Note & Synthesis Protocol: 5-Methoxy-2-sulfobenzoic Acid
Abstract This document provides a comprehensive, step-by-step protocol for the synthesis of 5-Methoxy-2-sulfobenzoic acid, a valuable intermediate in pharmaceutical and specialty chemical synthesis.[1] The primary method...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This document provides a comprehensive, step-by-step protocol for the synthesis of 5-Methoxy-2-sulfobenzoic acid, a valuable intermediate in pharmaceutical and specialty chemical synthesis.[1] The primary method detailed is the direct sulfonation of 4-Methoxybenzoic acid. This application note is intended for researchers, scientists, and drug development professionals, offering in-depth technical guidance, mechanistic insights, and safety protocols.
Introduction
5-Methoxy-2-sulfobenzoic acid is an important organic intermediate whose structural motifs are found in a variety of pharmacologically active molecules and specialty chemicals. The presence of the methoxy, carboxylic acid, and sulfonic acid groups provides multiple points for further chemical modification, making it a versatile building block in organic synthesis. This guide provides a detailed protocol for its preparation, emphasizing safety, efficiency, and reproducibility.
Chemical Reaction & Mechanism
The synthesis of 5-Methoxy-2-sulfobenzoic acid is achieved through the electrophilic aromatic substitution of 4-Methoxybenzoic acid with fuming sulfuric acid (oleum). The methoxy group (-OCH₃) is a strongly activating, ortho, para-directing group, while the carboxylic acid group (-COOH) is a deactivating, meta-directing group.[2][3] The ortho position to the highly activating methoxy group is favored for electrophilic attack, leading to the desired 2-sulfonated product.
The electrophile, sulfur trioxide (SO₃), is generated in the fuming sulfuric acid. The electron-rich aromatic ring of 4-Methoxybenzoic acid attacks the sulfur trioxide, forming a sigma complex. Subsequent deprotonation re-aromatizes the ring, yielding the sulfonic acid product.
Experimental Workflow Diagram
Caption: Experimental workflow for the synthesis of 5-Methoxy-2-sulfobenzoic acid.
Three-necked round-bottom flask with a mechanical stirrer, dropping funnel, and a calcium chloride drying tube.
Ice-water bath.
Heating mantle with a temperature controller.
Büchner funnel and flask for vacuum filtration.
Standard laboratory glassware.
Personal Protective Equipment (PPE): Chemical resistant gloves, safety goggles, face shield, and a lab coat. All manipulations should be performed in a certified chemical fume hood.[6][7]
Step-by-Step Synthesis Protocol
WARNING: Fuming sulfuric acid is extremely corrosive and reacts violently with water.[5] This procedure must be conducted in a well-ventilated chemical fume hood with appropriate personal protective equipment.
Reaction Setup:
In a 250 mL three-necked round-bottom flask equipped with a mechanical stirrer and a dropping funnel, add 15.2 g (0.1 mol) of 4-Methoxybenzoic acid.
Place the flask in an ice-water bath and allow it to cool to 0-5 °C.
Sulfonation:
Slowly add 30 mL of fuming sulfuric acid (20% SO₃) to the dropping funnel.
Add the fuming sulfuric acid dropwise to the stirred 4-Methoxybenzoic acid over a period of 30-45 minutes, ensuring the internal temperature does not exceed 10 °C.
After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.
Heat the reaction mixture to 50-60 °C and maintain this temperature for 2-3 hours with continuous stirring. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
Work-up and Isolation:
Allow the reaction mixture to cool to room temperature.
In a separate large beaker (1 L), prepare a mixture of 200 g of crushed ice and 100 mL of cold deionized water.
Very slowly and carefully, pour the reaction mixture onto the ice-water with vigorous stirring. This step is highly exothermic and should be performed with caution.
The crude 5-Methoxy-2-sulfobenzoic acid will precipitate as a white solid.
If precipitation is incomplete, add a saturated solution of sodium chloride to "salt out" the product.
Stir the resulting slurry in an ice bath for 30 minutes to ensure complete precipitation.
Collect the solid product by vacuum filtration using a Büchner funnel.
Wash the filter cake with two portions of 50 mL of cold, saturated sodium chloride solution to remove any remaining sulfuric acid.
Purification:
The crude product can be purified by recrystallization from a minimal amount of hot water.
Dissolve the crude solid in hot deionized water, filter while hot to remove any insoluble impurities, and allow the filtrate to cool slowly to room temperature, and then in an ice bath to induce crystallization.
Collect the purified crystals by vacuum filtration, wash with a small amount of cold deionized water, and dry in a vacuum oven at 60-70 °C to a constant weight.
Characterization
The identity and purity of the final product should be confirmed by standard analytical techniques:
¹H NMR: To confirm the substitution pattern on the aromatic ring.
¹³C NMR: To identify all the carbon atoms in the molecule.
FT-IR: To identify the functional groups (sulfonic acid, carboxylic acid, methoxy, and aromatic ring).
Mass Spectrometry: To confirm the molecular weight of the compound.[8]
Wear protective gloves and eye protection. Wash skin thoroughly after handling.[2]
Fuming Sulfuric Acid (Oleum)
Causes severe skin burns and eye damage.[5] Reacts violently with water.
Do not breathe dust/fume/gas/mist/vapors/spray. Wear protective gloves/protective clothing/eye protection/face protection. In case of contact with eyes, rinse cautiously with water for several minutes.[5]
Wear protective gloves and eye protection. Avoid breathing dust.[9]
Disposal: All chemical waste should be disposed of according to institutional and local regulations. Acidic solutions should be neutralized before disposal.
Discussion of Alternative Synthesis Routes
While direct sulfonation of 4-Methoxybenzoic acid is the most straightforward approach, other multi-step synthetic routes can be considered, particularly if specific isomers are desired or if the starting materials are more readily available.
From 3-Methoxybenzoic Acid: This route involves the esterification of 3-methoxybenzoic acid, followed by sulfochlorination using chlorosulfonic acid, and subsequent hydrolysis of the sulfonyl chloride.[10] This method offers good control over the regioselectivity of the sulfonation.
From Salicylic Acid: A longer route starting from salicylic acid involves methylation of the phenolic hydroxyl group to give 2-methoxybenzoic acid.[11] This is then subjected to sulfonyl chlorination and subsequent hydrolysis. This pathway is useful if salicylic acid is a more economical starting material.
Diazotization Route: A potential, though less direct, route could involve the diazotization of 2-amino-5-methoxybenzoic acid followed by a reaction to introduce the sulfonic acid group.[12][13] This method is common for introducing a variety of functional groups onto an aromatic ring.[14][15]
Conclusion
The protocol described in this application note provides a reliable and detailed method for the synthesis of 5-Methoxy-2-sulfobenzoic acid. By following the outlined steps and adhering to the safety precautions, researchers can successfully prepare this valuable chemical intermediate for a variety of applications in research and development.
References
Google Patents. (n.d.). RU2553258C1 - Method of obtaining methyl 5-methoxy-2-sulphoamoylbenzoate.
National Institute of Standards and Technology. (2015, December 1). SAFETY DATA SHEET. Retrieved from [Link]
Hanson, P. R., et al. (n.d.). 4-(4-Methoxybenzenesulfonamido)benzoic acid. PMC. Retrieved from [Link]
Google Patents. (n.d.). CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate.
Google Patents. (n.d.). CN105646294A - Method for synthesizing 2-methoxy-5-sulfamoylmethyl benzoate.
Semantic Scholar. (n.d.). Process Optimization of Methyl 2-Methoxy-5-Aminosulfonyl Benzoate. Retrieved from [Link]
H. T. Clarke, et al. (n.d.). 5-(ethylsulfonyl)-2-methoxyaniline: An important pharmacological fragment of VEGFR2 and other inhibitors. PMC. Retrieved from [Link]
Google Patents. (n.d.). CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate.
Shubh Life Science. (n.d.). 2-Methoxy-5-Sulfamoyl Benzoic Acid - High Purity at Competitive Price. Retrieved from [Link]
Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]
Eureka | Patsnap. (2010, January 20). Synthesis method for 2- methoxyl-4-amino-5-ethylsulfonylbenzoic acid. Retrieved from [Link]
PubChemLite. (n.d.). 5-methoxy-2-sulfamidobenzoic acid methyl ester (C9H11NO5S). Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Diazotisation. Retrieved from [Link]
Google Patents. (n.d.). US4358410A - Process for the preparation of meta sulfobenzoic acid and meta hydroxybenzoic acid therefrom.
Eureka by PatSnap. (2021, August 10). Synthesis method of 5-methoxy-2-tetralone. Retrieved from [Link]
Using 5-Methoxy-2-sulfobenzoic acid as an intermediate in pharmaceutical synthesis
Application Note: 5-Methoxy-2-sulfobenzoic Acid as an Advanced Intermediate in the Synthesis of Substituted Saccharins and Mechanism-Based Serine Protease Inhibitors Introduction & Strategic Utility 5-Methoxy-2-sulfobenz...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: 5-Methoxy-2-sulfobenzoic Acid as an Advanced Intermediate in the Synthesis of Substituted Saccharins and Mechanism-Based Serine Protease Inhibitors
Introduction & Strategic Utility
5-Methoxy-2-sulfobenzoic acid (5-M-2-SBA) is a highly specialized, bifunctional aromatic building block. Featuring both a carboxylic acid and a sulfonic acid moiety in an ortho relationship, coupled with an electron-donating methoxy group at the 5-position, this compound serves as the direct synthetic precursor to 5-methoxy-1,2-benzisothiazol-3(2H)-one 1,1-dioxide (commonly known as 5-methoxy-saccharin).
While unsubstituted saccharin is widely recognized as an artificial sweetener, functionalized saccharin derivatives are highly valued in pharmaceutical development. Specifically, N-substituted saccharins act as mechanism-based, enzyme-activated inhibitors of destructive serine proteases such as Human Leukocyte Elastase (HLE) and Cathepsin G, which are implicated in inflammatory diseases like pulmonary emphysema and cystic fibrosis .
Mechanistic Causality: The Role of the 5-Methoxy Substitution
In rational drug design, transitioning from a basic scaffold to a functionalized analog must be driven by mechanistic causality. The inhibition of HLE by saccharin derivatives proceeds via an enzyme-activated mechanism. The active site serine (Ser-195) attacks the carbonyl carbon (C3) of the saccharin ring, leading to ring opening and the formation of a stable acyl-enzyme intermediate .
Causality of Scaffold Selection: The rate of this acylation and the stability of the resulting intermediate are highly dependent on the leaving group ability of the generated sulfonamide anion. The methoxy group at the 5-position of 5-M-2-SBA exerts a strong electron-donating resonance effect (+M effect) on the aromatic ring. This modification increases the
pKa
of the saccharin N-H bond, finely tuning the leaving group propensity during the enzymatic ring-opening event. Consequently, 5-methoxy-saccharin derivatives exhibit modulated acylation rates that prevent premature hydrolysis, conferring significantly greater selectivity toward HLE over Cathepsin G compared to their unsubstituted counterparts .
Synthetic Workflow & Enzyme Inhibition Pathway
The transformation of 5-M-2-SBA into a potent HLE inhibitor requires a precise sequence of chlorination, amidation-driven cyclization, and targeted N-alkylation.
Synthetic workflow from 5-M-2-SBA to HLE inhibitor and its mechanism-based inactivation.
Experimental Protocols
The following protocols are engineered as self-validating systems. Visual cues and pH monitoring are integrated to ensure reaction fidelity at each step without relying solely on downstream chromatography.
Protocol A: Synthesis of 5-Methoxy-saccharin from 5-M-2-SBA
Objective: Convert the bifunctional acid into the cyclic imide core.
Chlorination: Suspend 10.0 g (43.1 mmol) of 5-M-2-SBA in 100 mL of anhydrous toluene under a nitrogen atmosphere. Slowly add 19.7 g (94.8 mmol, 2.2 eq) of phosphorus pentachloride (
PCl5
).
Self-Validation: The opaque suspension will gradually clear into a homogeneous solution as the di-acid chloride forms. Heat to reflux for 4 hours.
Concentration: Remove the toluene and the byproduct phosphoryl chloride (
POCl3
) under reduced pressure to yield crude 5-methoxy-2-chlorosulfonylbenzoyl chloride as a viscous, moisture-sensitive oil.
Amidation & Cyclization: Dissolve the crude oil in 50 mL of anhydrous THF. Transfer this solution to an addition funnel and add it dropwise to a vigorously stirred solution of 28% aqueous ammonia (100 mL) maintained at 0–5 °C using an ice bath.
Causality: The low temperature strictly prevents the hydrolysis of the highly reactive sulfonyl chloride back to the sulfonic acid. The intermediate sulfonamide spontaneously cyclizes to the imide under these basic conditions.
Acidification & Isolation: Once addition is complete, stir for 1 hour at room temperature. Carefully acidify the aqueous mixture with 6M HCl until the pH reaches exactly 2.0.
Self-Validation: A dense white precipitate of 5-methoxy-saccharin will form exclusively at this acidic pH due to the protonation of the imide nitrogen (
pKa≈2.5
).
Purification: Filter the solid, wash with cold distilled water to remove ammonium chloride salts, and recrystallize from an ethanol/water mixture. Dry in a vacuum oven at 60 °C overnight.
Protocol B: N-Alkylation to Form the Active HLE Inhibitor
Objective: Functionalize the imide nitrogen to create the enzyme-activated warhead.
Deprotonation: Dissolve 5.0 g (23.4 mmol) of 5-methoxy-saccharin in 50 mL of anhydrous DMF. Cool to 0 °C. Add 1.03 g (25.7 mmol, 1.1 eq) of sodium hydride (NaH, 60% dispersion in mineral oil) in small portions.
Self-Validation: Monitor the evolution of
H2
gas. Deprotonation is complete when bubbling ceases (approx. 30 minutes), yielding the reactive sodium salt.
Alkylation: Add 28.1 mmol (1.2 eq) of the desired alkylating agent (e.g., chloromethyl phenyl sulfide) dropwise. Stir the reaction mixture at room temperature for 12 hours.
Workup: Quench the reaction by slowly adding 100 mL of ice water. Extract the aqueous layer with ethyl acetate (
3×50
mL). Wash the combined organic layers with a 5% aqueous
LiCl
solution (to pull residual DMF into the aqueous phase) and brine, then dry over anhydrous
MgSO4
.
Isolation: Concentrate under reduced pressure and purify the residue via silica gel flash chromatography (Eluent: 70:30 Hexanes:Ethyl Acetate) to afford the pure N-substituted 5-methoxy-saccharin.
The table below summarizes kinetic parameters demonstrating how the 5-methoxy substitution—derived directly from the 5-M-2-SBA starting material—impacts enzyme inhibition kinetics. Data reflects the pseudo-first-order inactivation rate constants (
kobs/[I]
) .
Compound Scaffold
Aromatic Substitution
kobs/[I]
for HLE (
M−1s−1
)
kobs/[I]
for Cat G (
M−1s−1
)
Selectivity Ratio (HLE / Cat G)
N-(chloromethyl)saccharin
None (H)
14,500
1,200
12.1
N-(chloromethyl)-5-methoxy-saccharin
5-Methoxy
8,900
150
59.3
Interpretation: While the electron-donating methoxy group slightly dampens the absolute reactivity toward HLE (due to the stabilized leaving group), it drastically reduces off-target reactivity toward Cathepsin G. This results in a nearly 5-fold increase in selectivity, highlighting the critical value of 5-M-2-SBA in developing targeted therapeutics with minimized off-target toxicity.
References
Groutas, W. C., Houser-Archield, N., Chong, L. S., Venkataraman, R., Epp, J. B., Huang, H., & McClenahan, J. J. (1993). "Efficient inhibition of human leukocyte elastase and cathepsin G by saccharin derivatives." Journal of Medicinal Chemistry, 36(21), 3178-3181. URL:[Link]
Groutas, W. C., Epp, J. B., Venkataraman, R., Kuang, R., Truong, T. M., McClenahan, J. J., & Prakash, O. (1996). "Design, synthesis, and in vitro inhibitory activity toward human leukocyte elastase, cathepsin G, and proteinase 3 of saccharin-derived sulfones and congeners." Bioorganic & Medicinal Chemistry, 4(9), 1393-1400. URL:[Link]
Method
Application Note: A Protocol for the Crystallization of 5-Methoxy-2-sulfobenzoic Acid
Introduction: The Rationale for Crystallization 5-Methoxy-2-sulfobenzoic acid is a bifunctional aromatic compound containing both a carboxylic acid and a sulfonic acid group. The purity of such molecules is paramount in...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Rationale for Crystallization
5-Methoxy-2-sulfobenzoic acid is a bifunctional aromatic compound containing both a carboxylic acid and a sulfonic acid group. The purity of such molecules is paramount in research and development, particularly in drug discovery and materials science, as even minor impurities can significantly alter biological activity or material properties. Crystallization is a powerful purification technique that leverages differences in solubility to separate a compound from its impurities.[1] This application note provides a detailed protocol for the crystallization of 5-Methoxy-2-sulfobenzoic acid, grounded in the physicochemical properties of aromatic sulfonic and carboxylic acids.
The presence of both a sulfonic acid and a carboxylic acid group, along with an aromatic ring, makes 5-Methoxy-2-sulfobenzoic acid a good candidate for crystallization.[1] Sulfonic acids are known to be highly polar and often exhibit high solubility in water, while the aromatic ring provides some non-polar character.[2] This dual nature allows for a range of potential solvent systems to be explored for effective purification.
Foundational Principles: Solvent Selection and System Design
The cornerstone of a successful crystallization protocol is the selection of an appropriate solvent or solvent system. An ideal solvent will exhibit high solubility for 5-Methoxy-2-sulfobenzoic acid at an elevated temperature and low solubility at a lower temperature. This differential solubility is the driving force for crystal formation upon cooling. For compounds like 5-Methoxy-2-sulfobenzoic acid, which possess both polar and non-polar functionalities, a systematic solvent screening process is essential.[3]
Solvent Screening Protocol
The following protocol outlines a systematic approach to identifying a suitable solvent system.
Objective: To identify a solvent or solvent mixture that provides a significant difference in the solubility of 5-Methoxy-2-sulfobenzoic acid at elevated and reduced temperatures.
Materials:
Crude 5-Methoxy-2-sulfobenzoic acid
A selection of solvents with varying polarities (e.g., water, ethanol, methanol, isopropanol, acetone, ethyl acetate, toluene)
Small test tubes or vials
Heating block or water bath
Vortex mixer
Procedure:
Place approximately 20-30 mg of crude 5-Methoxy-2-sulfobenzoic acid into a small test tube.
Add the first solvent dropwise at room temperature, vortexing after each addition, until the solid dissolves or a significant volume of solvent has been added. Record the solubility at room temperature.
If the compound is insoluble or sparingly soluble at room temperature, gently heat the mixture in a water bath or on a heating block. Continue adding the solvent dropwise with heating until the solid fully dissolves.
Once dissolved, allow the solution to cool slowly to room temperature, and then place it in an ice-water bath for 15-20 minutes.
Observe the formation of crystals. An ideal solvent will show a significant yield of crystalline precipitate upon cooling.
Repeat this process for each selected solvent.
Data Interpretation and Solvent System Selection
The results of the solvent screening should be tabulated to facilitate comparison.
Solvent
Solubility at Room Temp.
Solubility at Elevated Temp.
Crystal Formation on Cooling
Observations
Water
Ethanol
Methanol
Isopropanol
Acetone
Ethyl Acetate
Toluene
Based on the general properties of sulfonic acids, water or a mixture of an alcohol and water (e.g., ethanol/water) is likely to be an effective solvent system.[2][3] If a single solvent does not provide the desired solubility profile, a mixed-solvent system can be employed. This typically involves dissolving the compound in a "good" solvent at an elevated temperature, followed by the addition of a "poor" solvent (an anti-solvent) to induce crystallization.[3]
Crystallization Protocols
Based on the principles outlined, two primary protocols are presented. Protocol A describes a single-solvent recrystallization, which is often the simplest and most direct method. Protocol B details a mixed-solvent recrystallization, which provides greater flexibility in modulating the solubility.
Protocol A: Single-Solvent Recrystallization
This protocol is recommended if a single solvent is identified that dissolves the compound at a high temperature but not at room temperature. Water or ethanol are strong candidates.[2]
Step-by-Step Methodology:
Dissolution: In an appropriately sized Erlenmeyer flask, add the crude 5-Methoxy-2-sulfobenzoic acid. Add the chosen solvent in small portions while heating the flask on a hot plate. Continue adding the solvent until the compound just dissolves.
(Optional) Decoloration: If the solution is colored due to impurities, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.
(Optional) Hot Filtration: If charcoal was added or if there are insoluble impurities, perform a hot gravity filtration to remove them. This should be done quickly to prevent premature crystallization.
Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[3]
Cooling: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize the crystal yield.
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.
Washing: Wash the crystals on the filter paper with a small amount of the ice-cold solvent to remove any residual soluble impurities.
Drying: Dry the purified crystals in a vacuum oven at a temperature well below the melting point of the compound.
Protocol B: Mixed-Solvent Recrystallization
This protocol is suitable when a single solvent does not provide the ideal solubility characteristics. An ethanol/water system is a common and effective choice for many organic acids.[3]
Step-by-Step Methodology:
Dissolution: In an Erlenmeyer flask, dissolve the crude 5-Methoxy-2-sulfobenzoic acid in the minimum amount of the "good" solvent (e.g., ethanol) at an elevated temperature.
Induce Crystallization: While keeping the solution hot, add the "poor" solvent (anti-solvent, e.g., water) dropwise until the solution becomes persistently cloudy. This indicates the point of saturation.
Clarification: Add a few drops of the "good" solvent to the hot, cloudy mixture until it becomes clear again.
Crystallization: Cover the flask and allow it to cool slowly to room temperature without disturbance.
Cooling: After slow cooling, place the flask in an ice-water bath for at least 30 minutes to complete the crystallization.
Isolation: Collect the crystals by vacuum filtration.
Washing: Wash the collected crystals with a small amount of an ice-cold mixture of the two solvents (in the same ratio as the final crystallization mixture).
Drying: Dry the purified product completely in a vacuum oven.
Visualizing the Workflow
The following diagrams illustrate the logical flow of the crystallization process.
Caption: Workflow for Single-Solvent Recrystallization.
Caption: Workflow for Mixed-Solvent Recrystallization.
Troubleshooting Common Issues
Problem
Potential Cause(s)
Suggested Solution(s)
No crystals form upon cooling
- The solution is not supersaturated. - The cooling process was too rapid.[4]
- Evaporate some of the solvent to increase the concentration. - Scratch the inside of the flask with a glass rod at the meniscus to induce nucleation.[4] - Add a seed crystal of the pure compound.[4]
"Oiling out" instead of crystallization
- The boiling point of the solvent is higher than the melting point of the solute. - The solution is too concentrated.
- Select a solvent with a lower boiling point.[4] - Reheat the solution and add more of the "good" solvent, then cool again slowly.
Low recovery of purified compound
- Too much solvent was used during dissolution. - The compound has significant solubility in the cold solvent.
- Minimize the amount of hot solvent used for dissolution. - Ensure the solution is thoroughly cooled in an ice bath before filtration.
Safety Precautions
Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.
Conduct all operations in a well-ventilated fume hood.
When heating flammable organic solvents, use a heating mantle or a steam bath, not an open flame.
Consult the Safety Data Sheet (SDS) for 5-Methoxy-2-sulfobenzoic acid and all solvents used for specific handling and disposal information.
References
General procedures for the purification of Sulfonic acids and Sulfinic acids - Chempedia.
General procedures for the purification of Carboxylic acids - Chempedia - LookChem.
US20020022743A1 - Method for the purification of aryl sulfonic acids and salts - Google Patents.
Technical Support Center: Separation of Phenolsulfonic Acid Isomers by Recrystallization - Benchchem.
US9233905B2 - Oxidation and crystallization process for aromatic carboxylic acid production - Google Patents.
US3654351A - Purification of aromatic polycarboxylic acids by recrystallization - Google Patents.
Recrystallization and Crystallization.
Purification of sulfonic acids - US3496224A - Google Patents.
Direct Synthesis of Sulfonamides and Activated Sulfonate Esters from Sulfonic Acids | Journal of the American Chemical Society - ACS Publications.
RU2553258C1 - Method of obtaining methyl 5-methoxy-2-sulphoamoylbenzoate - Google Patents.
2-Methoxy-5-sulfobenzoic acid - CAS Common Chemistry. Available at: [Link]
Recrystallization methods for purifying 4-Amino-5-chloro-2-methoxybenzoic acid - Benchchem.
Application Notes: The Role of Methoxy-Sulfobenzoic Acid Derivatives in Dye & Pigment Manufacturing
Abstract This technical guide provides a detailed examination of the role of substituted sulfobenzoic acids in the synthesis of dyes and pigments. While direct applications for 5-Methoxy-2-sulfobenzoic acid in dye manufa...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This technical guide provides a detailed examination of the role of substituted sulfobenzoic acids in the synthesis of dyes and pigments. While direct applications for 5-Methoxy-2-sulfobenzoic acid in dye manufacturing are not prominently documented in scientific literature, this document will focus on its closely related and industrially significant isomer, 2-Amino-5-methoxybenzenesulfonic acid . By analyzing this key intermediate, we will elucidate the pivotal functions of the methoxy and sulfonic acid moieties in the design, synthesis, and performance of commercial colorants, particularly within the azo dye class. This guide offers researchers and chemical development professionals a synthesis of foundational principles, field-proven insights, and detailed protocols for practical application.
Introduction: A Tale of Isomers and Functionality
In organic synthesis, the precise arrangement of functional groups on an aromatic ring dictates the molecule's reactivity and utility. The query regarding 5-Methoxy-2-sulfobenzoic acid highlights a molecule with three key functional groups: a methoxy (-OCH₃), a sulfonic acid (-SO₃H), and a carboxylic acid (-COOH). While this specific isomeric arrangement is not widely cited as a primary dye intermediate, its structural motifs are central to color chemistry.
The reason for its limited direct use is the absence of a key functional group required for the most common class of dye synthesis: an amino group (-NH₂). Aromatic amines are critical precursors that can be converted into highly reactive diazonium salts, which are essential electrophiles in azo coupling reactions.
In contrast, the structurally similar compound, 2-Amino-5-methoxybenzenesulfonic acid (CAS 13244-33-2), is a well-established and versatile dye intermediate.[1] It serves as an exemplary case study to understand the synergistic roles of the methoxy and sulfonic acid groups in the manufacturing of high-performance dyes.
The Role of Key Functional Groups in Dye Chemistry
The performance and properties of a dye are not accidental; they are engineered through the strategic placement of specific functional groups on the aromatic backbone.
The Sulfonic Acid Group (-SO₃H): The Solubility Anchor
The sulfonic acid group is one of the most important auxochromes (color helpers) in dye chemistry.[2] Its primary roles include:
Water Solubility: The sulfonic acid moiety is strongly acidic and highly polar. In its salt form (e.g., -SO₃Na), it imparts excellent water solubility to large organic dye molecules.[3][4][5] This is critical for the application of dyes in aqueous baths, ensuring even distribution and penetration into textile fibers.[6]
Fiber Affinity & Wash Fastness: For fibers like wool, silk, and nylon, which contain basic amino groups, the acidic sulfonate group can form strong ionic interactions. This significantly improves the dye's affinity for the fiber and its resistance to being washed out (wash fastness).
Modulation of Chemical Properties: The sulfonic acid group is a strongly electron-withdrawing group, which can influence the color of the dye by modifying the electron density of the conjugated system.
The Methoxy Group (-OCH₃): The Color Modifier
The methoxy group is an auxochrome that primarily influences the dye's color (chromophoric properties).[7] Its key functions are:
Electron-Donating Effect: Through resonance, the methoxy group acts as an electron-donating group, enriching the electron density of the aromatic ring.[7] When part of a conjugated system, this has a bathochromic effect, shifting the absorption of light to longer wavelengths. This typically deepens the color, for example, from yellow towards orange or red.[8][9]
Increased Lightfastness: In some dye structures, the presence of methoxy groups can enhance the stability of the molecule to photodegradation, thereby improving its lightfastness.
Positional Influence: The position of the methoxy group relative to the azo linkage (-N=N-) is critical. Its electron-donating effect is most pronounced when it is at the ortho or para position to the azo group.
Application Profile: 2-Amino-5-methoxybenzenesulfonic Acid in Azo Dye Synthesis
2-Amino-5-methoxybenzenesulfonic acid serves as a diazo component. This means it is the amine that is converted into a diazonium salt before reacting with a coupling component to form the final azo dye. It is a precursor for a range of reactive and direct dyes, including C.I. Reactive Red 123, C.I. Reactive Red 13, and C.I. Direct Red 224.[1]
The general synthesis pathway involves two core steps: Diazotization and Azo Coupling.
Caption: General workflow for Azo Dye synthesis.
Experimental Protocols
The following protocols are representative methodologies for the synthesis of an azo dye using 2-Amino-5-methoxybenzenesulfonic acid as the diazo component.
Protocol 4.1: Synthesis of a Monoazo Red Dye
This protocol describes the synthesis of a red dye by coupling diazotized 2-Amino-5-methoxybenzenesulfonic acid with 7-Amino-4-hydroxynaphthalene-2-sulfonic acid (Gamma Acid).
Beakers, magnetic stirrer, pH meter, Buchner funnel, filtration apparatus
Safety goggles, lab coat, gloves
Procedure:
Part A: Diazotization of 2-Amino-5-methoxybenzenesulfonic acid
In a 250 mL beaker, create a slurry of 2.03 g (0.01 mol) of 2-Amino-5-methoxybenzenesulfonic acid in 50 mL of water.
Add 2 mL of 37% hydrochloric acid. Cool the mixture to 0-5°C in an ice-salt bath with continuous stirring.
Prepare a solution of 0.7 g (0.01 mol) of sodium nitrite in 5 mL of water.
Add the sodium nitrite solution dropwise to the cold amine slurry over 15 minutes. Ensure the temperature is maintained below 5°C.
Stir the mixture for an additional 30 minutes at 0-5°C. The formation of the diazonium salt is complete when a drop of the solution gives an immediate blue-black color on starch-iodide paper. This indicates a slight excess of nitrous acid.
Part B: Azo Coupling Reaction
In a separate 600 mL beaker, dissolve 2.39 g (0.01 mol) of Gamma Acid in 100 mL of water containing 2 g of sodium carbonate to form a clear solution.
Cool this coupling component solution to 0-5°C in an ice bath.
Slowly add the cold diazonium salt suspension (from Part A) to the Gamma Acid solution over 30 minutes with vigorous stirring.
During the addition, maintain the pH of the reaction mixture between 8.0 and 9.0 by adding a 10% sodium hydroxide solution as needed. The color of the solution will turn a deep red.
After the addition is complete, continue stirring the reaction mixture for 2 hours, allowing the temperature to slowly rise to room temperature.
Part C: Isolation and Purification
The precipitated dye is "salted out" by adding sodium chloride (approx. 15% w/v) to the reaction mixture to decrease its solubility.
Stir for 30 minutes, then collect the solid dye by vacuum filtration using a Buchner funnel.
Wash the filter cake with a 10% NaCl solution to remove unreacted starting materials and inorganic salts.
Dry the product in an oven at 60-70°C to a constant weight.
Caption: Detailed workflow for the synthesis of a monoazo red dye.
Data Summary & Expected Results
The synthesis described in Protocol 4.1 should yield a dark red solid. The properties of the resulting dye can be characterized using various analytical techniques.
Parameter
Expected Result / Method
Purpose
Yield
75-85%
To assess the efficiency of the reaction.
Appearance
Dark red crystalline powder
Basic physical characterization.
Solubility
Soluble in water, sparingly soluble in ethanol
Confirms the effect of sulfonic acid groups.
UV-Vis λmax
~510-530 nm (in water)
Determines the absorption maximum and color.
FT-IR Spectroscopy
Peaks for -N=N-, -SO₃, -OH, -NH, -OCH₃
Confirms the presence of key functional groups.
¹H NMR Spectroscopy
Signals corresponding to aromatic protons
Verifies the final molecular structure.
Conclusion
While 5-Methoxy-2-sulfobenzoic acid itself is not a primary building block for dyes, the principles governing its functional groups are fundamental to color chemistry. By studying the application of its close analog, 2-Amino-5-methoxybenzenesulfonic acid, we gain critical insights into how dye chemists manipulate molecular architecture to achieve desired outcomes. The sulfonic acid group provides the essential property of water solubility and fiber affinity, while the methoxy group acts as a key modulator of color. The protocols and principles outlined in this guide provide a solid foundation for researchers and scientists in the development of novel and high-performance colorants.
References
Patsnap Eureka. (2024, November 25). Sulfonic Acid: Properties and Its Role in Modern Chemistry. [Link]
Environmental Health Literacy. (2025, October 14). Significance of Sulfonate Groups. [Link]
Capital Resin Corporation. (2024, January 23). How the Textile Industry Uses Aromatic Sulfonic Acids. [Link]
National Center for Biotechnology Information. (n.d.). GENERAL INTRODUCTION TO THE CHEMISTRY OF DYES. In IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 99. [Link]
Chem LibreTexts. (n.d.). The Synthesis of Azo Dyes. [Link]
Encyclopædia Britannica. (2026, March 19). sulfonic acid. [Link]
Semantic Scholar. (2023, December 19). Novel Monosulfonated Azo Dyes: Design, Synthesis, and Application as Disperse Dyes on Polyester Fabrics. [Link]
ResearchGate. (2019). Synthesis, characterization and dyeing assessment of novel acid azo dyes and mordent acid azo dyes based on 2-hydroxy-4-methoxybenzophenone-5-sulfonic acid on wool and silk fabrics. [Link]
MDPI. (2018, April 10). Effects of Introducing Methoxy Groups into the Ancillary Ligands in Bis(diimine) Copper(I) Dyes for Dye-Sensitized Solar Cells. [Link]
Apiary. (n.d.). Revenue Analysis for Methyl 2-Methoxy-5-Sulfamoylbenzoate Market. [Link]
Dyechem. (2013, March 25). 2-Amino-5-methoxybenzenesulfonic acid. [Link]
Asian Journal of Materials Science. (2013, April 9). Synthesis and Absorption Spectra of Monoazo Dyes derived from 2-Methoxy-5-Nitroaniline. [Link]
RSC Publishing. (n.d.). Effects of methoxy group(s) on D-π-A porphyrin based DSSCs: efficiency enhanced by co-sensitization. [Link]
QYResearch. (2025). 2-Methoxy-5-Sulfamoylbenzoic Acid (CAS 22117-85-7) Industry Research. [Link]
ResearchGate. (2026, January 1). Methoxy-Functionalized Monoazo Dyes: Synthesis, Characterization, and Evaluation of Dyeing Performance on Nylon Fabrics. [Link]
International Journal of Basic and Applied Sciences. (2023, April 1). STUDIES ON SYNTHESIS OF REACTIVE DYES AND THEIR APPLICATIONS ON FABRICS. [Link]
TSI Journals. (2017, June 14). Synthesis, Characterization and Applications of Some New Reactive Dyes Based on 5,5'-Methylenebis (2-Aminobenzenesulfonic Acid). [Link]
Google Patents. (n.d.).
MDPI. (2022, July 26). Synthesis of Azo Disperse Dyes with High Absorption for Efficient Polyethylene Terephthalate Dyeing Performances in Supercritical Carbon Dioxide. [Link]
TÜBİTAK Academic Journals. (2002, January 1). Synthesis of Novel Acidic Mono Azo Dyes and an Investigation of Their Use in the Textile Industry. [Link]
International Journal of Current Microbiology and Applied Sciences. (2017, February 10). Optimization of Cultural Parameters for Pigment Production from Streptomyces flavofuscus ARITM02, Isolated from Rhizosphere Soil. [Link]
Google Patents. (n.d.).
CAS Common Chemistry. (n.d.). 2-Methoxy-5-sulfobenzoic acid. [Link]
Troubleshooting impurities in 5-Methoxy-2-sulfobenzoic acid reactions
Welcome to the technical support center for the synthesis of 5-Methoxy-2-sulfobenzoic acid. This guide is designed for researchers, chemists, and process development professionals to navigate the common challenges and im...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the synthesis of 5-Methoxy-2-sulfobenzoic acid. This guide is designed for researchers, chemists, and process development professionals to navigate the common challenges and impurities encountered during this electrophilic aromatic substitution reaction. Here, we move beyond simple protocols to explain the underlying chemical principles, providing you with the expertise to troubleshoot effectively and ensure the integrity of your results.
Overview of the Core Synthesis
The most common and direct route to 5-Methoxy-2-sulfobenzoic acid is the electrophilic sulfonation of 4-methoxybenzoic acid. The methoxy group (-OCH₃) is a strong activating, ortho-, para- directing group, while the carboxylic acid (-COOH) is a deactivating, meta- directing group. Their combined influence strongly directs the incoming electrophile (SO₃ or SO₂Cl⁺) to the position ortho to the methoxy group.
The choice of sulfonating agent is critical. While fuming sulfuric acid (oleum) can be used, chlorosulfonic acid (ClSO₃H) is frequently employed, often at controlled, low temperatures, to yield the intermediate sulfonyl chloride, which is subsequently hydrolyzed to the desired sulfonic acid during aqueous workup.
Troubleshooting Guide: Common Issues & Solutions
This section is structured in a question-and-answer format to directly address the most prevalent issues encountered during the synthesis.
Issue 1: Low Yield & Significant Unreacted Starting Material
Question: My reaction has gone to only partial completion, with a significant amount of 4-methoxybenzoic acid remaining. How can I drive the reaction to completion?
Answer: This is a common kinetic issue. The sulfonation of aromatic rings, even activated ones, can be sluggish if conditions are not optimal.
Probable Causes & Solutions:
Insufficient Sulfonating Agent: Chlorosulfonic acid not only acts as the reagent but also often as the solvent. A molar excess is required.
Recommended Action: Ensure a sufficient molar excess of chlorosulfonic acid is used, typically in the range of 3 to 5 equivalents.
Reaction Temperature is Too Low: While low temperatures are crucial to prevent side reactions, they can also slow the reaction rate excessively.
Recommended Action: After the initial low-temperature addition of the substrate to the acid, allow the reaction to slowly warm to room temperature or slightly above (e.g., 40-50°C) and hold for a defined period (e.g., 1-3 hours), monitoring progress by TLC or HPLC.[1]
Inadequate Reaction Time: The reaction may simply not have been allowed to run long enough.
Recommended Action: Extend the reaction time, using an appropriate analytical method (e.g., HPLC) to track the disappearance of the starting material.
Issue 2: Presence of an Isomeric Impurity
Question: My analytical data (¹H NMR, HPLC) shows a second major product. What is it and how did it form?
Answer: The most likely isomeric impurity is 3-Methoxy-4-sulfobenzoic acid . While the directing groups strongly favor the 2-position for sulfonation, a small amount of substitution can occur at the position ortho to the carboxylic acid group, especially under harsher conditions.
Probable Causes & Solutions:
Elevated Reaction Temperature: Higher temperatures can provide enough energy to overcome the activation barrier for the formation of the less-favored thermodynamic product.
Recommended Action: Maintain strict temperature control, especially during the initial addition phase. Adding the 4-methoxybenzoic acid portion-wise to the chlorosulfonic acid at 0°C or below is critical.[2]
Prolonged Reaction at High Temperature: Extended heating can lead to equilibrium between the kinetic (desired) and thermodynamic (undesired) products.
Recommended Action: Once the reaction reaches completion as monitored by HPLC, proceed with the workup promptly. Do not leave the reaction heating unnecessarily.
Purification Strategy: The polarity difference between 5-Methoxy-2-sulfobenzoic acid and its isomer is often small, making separation challenging.
Fractional Recrystallization: This can be effective. Sulfonic acids often have good solubility in hot water or aqueous alcohol mixtures. Carefully cooling the solution may allow for the selective crystallization of the major, desired isomer. Multiple recrystallization steps may be necessary.
Issue 3: Product is a Dark Color (Brown or Purple)
Question: The crude product after workup is not white, but has a distinct color. What is the cause?
Answer: Discoloration is often due to trace impurities formed from oxidative side reactions or thermal degradation.
Probable Causes & Solutions:
Reaction Overheating: Localized "hot spots" during the addition or excessive reaction temperatures can cause degradation of the electron-rich aromatic ring.
Recommended Action: Ensure efficient stirring and slow, controlled addition of the substrate to the sulfonating agent.
Oxidation during Workup: Exposure to air at elevated temperatures during workup can cause oxidation.
Recommended Action: Consider performing the workup under a nitrogen atmosphere if color is a persistent issue.
Charring: Chlorosulfonic acid is a powerful dehydrating agent. If any organic impurities are present in the starting material or solvent, they can be charred.
Recommended Action: Use high-purity starting materials and solvents.
Decolorization Protocol:
Dissolve the crude, colored product in a minimum amount of hot solvent (e.g., water or an ethanol/water mixture).
Add a small amount (1-2% w/w) of activated carbon.
Stir or gently heat the mixture for 10-15 minutes.
Filter the hot solution through a pad of celite to remove the carbon.
Allow the clear filtrate to cool slowly to crystallize the purified, colorless product.[3][4]
Issue 4: Product Fails to Crystallize or Oils Out During Workup
Question: After pouring my reaction mixture onto ice, I get an oil or a sticky solid instead of a filterable precipitate. Why is this happening?
Answer: This is typically due to the presence of impurities that act as a eutectic mixture, depressing the melting point and interfering with crystal lattice formation.
Probable Causes & Solutions:
Incomplete Reaction: A high concentration of unreacted starting material can inhibit crystallization.
Recommended Action: Address the low yield issue first (see Issue 1).
Excessive Sulfuric Acid (from Hydrolysis): If the workup is not performed carefully, the large amount of sulfuric acid formed from the quenching of excess chlorosulfonic acid can keep the product in solution. The desired product is highly water-soluble.
Recommended Action: "Salting out" is an effective technique. After quenching, add a saturated solution of sodium chloride to decrease the solubility of the sulfonic acid product, promoting precipitation.[5]
Formation of Mixed Anhydrides: Chlorosulfonic acid can react with the carboxylic acid group, leading to byproducts.[6]
Recommended Action: If oiling persists, attempt an extraction. Make the aqueous solution basic (pH ~8-9) with NaOH and wash with a non-polar organic solvent like ether or ethyl acetate to remove non-acidic impurities. Then, carefully re-acidify the aqueous layer with HCl to precipitate the product.
Frequently Asked Questions (FAQs)
Q1: What is the best way to monitor the reaction's progress?A1: High-Performance Liquid Chromatography (HPLC) is the preferred method. A reversed-phase C18 column with a gradient of acetonitrile in water (with 0.1% formic or trifluoroacetic acid) typically provides excellent separation of the starting material, product, and major impurities.[7][8] Thin-Layer Chromatography (TLC) can also be used for a quicker, qualitative check.
Q2: My starting material is 4-methoxybenzoic acid methyl ester. Will this work?A2: Yes, the reaction will proceed. However, you will be synthesizing the methyl ester of 5-Methoxy-2-sulfobenzoic acid. The ester group is less deactivating than a carboxylic acid, which may slightly alter the reaction kinetics. Be aware that the strongly acidic conditions can potentially hydrolyze the ester back to the carboxylic acid.
Q3: How should I handle chlorosulfonic acid safely?A3: Chlorosulfonic acid is extremely corrosive and reacts violently with water, releasing large quantities of toxic HCl gas.[9] Always work in a well-ventilated fume hood, wear appropriate personal protective equipment (gloves, lab coat, face shield), and ensure all glassware is scrupulously dry. Add reagents slowly and cautiously. Quench the reaction by pouring it slowly onto a large amount of stirred ice, never by adding water to the reaction mixture.
Q4: Can I use fuming sulfuric acid (oleum) instead of chlorosulfonic acid?A4: Yes, oleum is a classic sulfonating agent. The electrophile is SO₃. The reaction typically requires higher temperatures than with chlorosulfonic acid. Control of the reaction can be more difficult, and the risk of polysulfonation or degradation may increase.
Q5: What are the expected ¹H NMR peaks for the final product?A5: In a solvent like DMSO-d₆, you should expect to see:
A singlet for the methoxy (-OCH₃) protons around 3.8-4.0 ppm.
Three aromatic protons in the characteristic pattern for a 1,2,4-trisubstituted ring.
A broad singlet for the acidic sulfonic acid proton (-SO₃H) and another for the carboxylic acid proton (-COOH), which may be exchangeable with D₂O.
Key Experimental Protocols & Data
Protocol 1: Synthesis of 5-Methoxy-2-sulfobenzoic acid
Equip a three-necked, round-bottom flask with a magnetic stirrer, a dropping funnel, and a gas outlet connected to a trap (for HCl gas). Ensure all glassware is oven-dried.
Charge the flask with chlorosulfonic acid (4.0 eq.) and cool the flask to 0°C in an ice-water bath.
Add 4-methoxybenzoic acid (1.0 eq.) portion-wise via the dropping funnel over 30-45 minutes, ensuring the internal temperature does not exceed 5-10°C.
After the addition is complete, stir the mixture at 0-5°C for 1 hour.
Allow the reaction to warm to room temperature and stir for an additional 2-3 hours, or until monitoring indicates completion.
In a separate large beaker, prepare a stirred slurry of crushed ice and water.
CAUTIOUSLY and slowly, pour the reaction mixture onto the stirred ice.
The product should precipitate as a white solid. If not, add saturated NaCl solution until precipitation is complete.
Filter the solid product using a Buchner funnel, wash the filter cake with a small amount of cold 5% NaCl solution, and then with a small amount of ice-cold deionized water.[5]
Dry the product under vacuum to a constant weight.
Table 1: Troubleshooting Summary
Symptom
Probable Cause(s)
Recommended Action(s)
Low Yield
Incomplete reaction (insufficient reagent, time, or temperature).
Increase molar excess of ClSO₃H; allow reaction to warm and stir longer.
Isomeric Impurity
High reaction temperature.
Maintain strict temperature control (<5°C) during addition.
Colored Product
Overheating, oxidation, or impure starting materials.
Improve temperature control; perform decolorization with activated carbon.
Oily Product
Incomplete reaction; high solubility in workup.
Ensure reaction completion; use "salting out" with NaCl solution.
Visual Diagrams
Reaction Pathway
The following diagram illustrates the primary synthesis route.
Caption: Kinetic vs. Thermodynamic product formation.
Troubleshooting Workflow
A logical flow for diagnosing issues in the synthesis.
Caption: A logical workflow for troubleshooting synthesis issues.
References
RU2553258C1 - Method of obtaining methyl 5-methoxy-2-sulphoamoylbenzoate.
CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate.
Synthesis of 5-(ethylsulfonyl)-2-methoxyaniline: An important pharmacological fragment of VEGFR2 and other inhibitors . PMC. [Link]
CN105646294A - Method for synthesizing 2-methoxy-5-sulfamoylmethyl benzoate.
Analytical Methods . Agency for Toxic Substances and Disease Registry. [Link]
Analytical Methods . Japan International Cooperation Agency. [Link]
Process Optimization of Methyl 2-Methoxy-5-Aminosulfonyl Benzoate . Semantic Scholar. [Link]
Please tell me the synthesis of p-methoxybenzenesulfonylchloride? . ResearchGate. [Link]
Technical Support Center: Optimizing Reaction Temperature for 5-Methoxy-2-sulfobenzoic Acid Derivatives
This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis and optimization of 5-Methoxy-2-sulfobenzoic acid and its derivatives. This document provi...
Author: BenchChem Technical Support Team. Date: April 2026
This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis and optimization of 5-Methoxy-2-sulfobenzoic acid and its derivatives. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to address challenges related to reaction temperature control, a critical parameter influencing yield, purity, and isomeric distribution.
Understanding the Criticality of Temperature
The sulfonation of methoxy-substituted benzoic acids is a classic electrophilic aromatic substitution (EAS) reaction.[1][2][3] Temperature is arguably the most critical parameter to control in these reactions for several reasons:
Kinetic vs. Thermodynamic Control: At lower temperatures, the reaction is under kinetic control, favoring the formation of the product that is formed fastest, which may not be the most stable isomer.[4][5] At higher temperatures, the reaction is under thermodynamic control, allowing for the reversible formation of intermediates and leading to the most stable product.[4][5]
Byproduct Formation: Excessive temperatures can lead to unwanted side reactions, such as disulfonation, sulfone formation, and even charring of the organic material.[4][6]
Demethylation Risk: The methoxy group, while generally stable, can be susceptible to cleavage (demethylation) under harsh acidic conditions and elevated temperatures, leading to the formation of phenolic impurities.
Reversibility of Sulfonation: A key feature of sulfonation is its reversibility, which is highly temperature-dependent.[3][5][7] This can be exploited to control the regioselectivity of the reaction.
Troubleshooting Guide & FAQs
This section addresses common issues encountered during the synthesis of 5-Methoxy-2-sulfobenzoic acid derivatives, with a focus on temperature-related solutions.
Q1: My reaction is producing a mixture of isomers. How can I improve the selectivity for the desired 5-Methoxy-2-sulfobenzoic acid?
A1: This is a frequent challenge and is often directly tied to reaction temperature and time. The sulfonation of anisole derivatives is directed by the activating, ortho-para directing methoxy group and the deactivating, meta-directing carboxylic acid group.
For the thermodynamically favored product: To favor the formation of the more stable isomer, which is often the case for the desired product in many syntheses, increasing the reaction temperature is key.[4] For many sulfonation reactions, temperatures in the range of 100-120°C are employed to ensure thermodynamic control.[4][8]
Increase Reaction Time: Allowing the reaction to proceed for a longer duration at the optimal temperature can facilitate the isomerization of any kinetically favored byproducts to the more stable desired product.[4]
Choice of Sulfonating Agent: While temperature is primary, the sulfonating agent (e.g., concentrated sulfuric acid, oleum, chlorosulfonic acid) also plays a role in reactivity and isomer distribution.[1][4]
Q2: I'm observing significant charring and dark coloration in my reaction mixture. What is causing this and how can I prevent it?
A2: Charring is a clear indication of decomposition and is typically caused by excessive temperatures or an overly aggressive sulfonating agent for your specific substrate.
Precise Temperature Control: It is crucial to use a reliable heating mantle with a temperature controller to maintain the reaction temperature within the desired range. Avoid localized overheating.
Controlled Reagent Addition: The addition of the sulfonating agent to the aromatic compound is often highly exothermic.[1][8] Add the sulfonating agent slowly and with efficient stirring, preferably in an ice bath to dissipate the heat generated.[1]
Consider a Milder Sulfonating Agent: If charring persists even with careful temperature control, a less reactive sulfonating agent might be necessary, although this may require longer reaction times or slightly higher temperatures to achieve full conversion.
Q3: My final product is showing impurities that suggest demethylation has occurred. How can I protect the methoxy group?
A3: Demethylation is a known side reaction in the presence of strong acids at elevated temperatures.
Optimize Temperature: This is the most direct solution. Experiment with running the reaction at the lowest possible temperature that still provides a reasonable reaction rate and desired regioselectivity.
Reaction Time: Minimize the reaction time. Monitor the reaction progress closely using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) and quench the reaction as soon as the starting material is consumed.[1][9]
Alternative Synthetic Routes: If demethylation remains a significant issue, consider alternative synthetic strategies that might introduce the sulfonyl group under milder conditions.
Q4: The reaction seems to stall, and I have a low yield of the desired product. What can I do?
A4: Incomplete conversion can be due to several factors, including insufficient temperature or reaction time.
Increase Temperature: If the reaction is proceeding cleanly but slowly, a modest increase in temperature can significantly increase the reaction rate.
Extend Reaction Time: Ensure the reaction is running for a sufficient duration. As mentioned, monitoring by TLC or HPLC is the best way to determine the reaction endpoint.[1][9]
Excess Sulfonating Agent: Using a molar excess of the sulfonating agent can help drive the reaction to completion. However, this should be done cautiously as it can also increase the likelihood of byproduct formation.
Experimental Protocols
Protocol 1: General Procedure for the Sulfonation of a 5-Methoxybenzoic Acid Derivative
This protocol outlines a general method for the sulfonation of a 5-methoxybenzoic acid derivative using chlorosulfonic acid.[10][11][12]
Materials:
2-Methoxybenzoic acid (or a derivative)
Chlorosulfonic acid
Ice
Round-bottom flask
Magnetic stirrer and stir bar
Dropping funnel
Ice bath
Heating mantle with temperature controller
Procedure:
In a clean, dry round-bottom flask equipped with a magnetic stir bar, add the 2-methoxybenzoic acid derivative.
Place the flask in an ice bath to maintain a low temperature.
Slowly and carefully add a molar excess of chlorosulfonic acid (typically a 1:5 molar ratio of substrate to chlorosulfonic acid) to the stirred substrate.[12] Maintain the temperature at or below 10°C during the addition.
After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.
Gradually heat the reaction mixture to 50°C and hold for 1 hour, then increase the temperature to 70°C and maintain for an additional 2 hours.[10][11][12]
Monitor the reaction progress by TLC or HPLC.[1][9]
Once the reaction is complete, cool the mixture to room temperature.
Carefully and slowly pour the reaction mixture over crushed ice with vigorous stirring to quench the reaction and precipitate the product.[1][4]
Isolate the solid product by filtration, wash with cold water, and dry.
Protocol 2: Monitoring the Reaction by Thin Layer Chromatography (TLC)
This protocol provides a step-by-step guide for monitoring the progress of your sulfonation reaction.[9]
Materials:
TLC plates (silica gel)
Developing chamber
Solvent system (e.g., a mixture of hexanes and ethyl acetate)
Capillary tubes
UV lamp for visualization
Procedure:
Prepare the TLC Chamber: Pour the chosen solvent system into the developing chamber to a depth of about 0.5 cm. Place a piece of filter paper inside to help saturate the chamber with solvent vapors. Cover and let it equilibrate for 5-10 minutes.[9]
Prepare the TLC Plate: Using a pencil, gently draw a baseline about 1 cm from the bottom of the TLC plate. Mark spots for your starting material (SM), co-spot (Co), and reaction mixture (Rxn).[9]
Spot the Plate:
Using a capillary tube, spot a dilute solution of your starting material on the "SM" mark.
Take a small aliquot from your reaction mixture and spot it on the "Rxn" mark.
On the "Co" mark, first spot the starting material, then carefully spot the reaction mixture on top of it.[9]
Develop the Plate: Carefully place the spotted TLC plate into the equilibrated chamber. Ensure the baseline is above the solvent level. Cover the chamber and allow the solvent to run up the plate.[9]
Visualize: Once the solvent front is near the top of the plate, remove it from the chamber and mark the solvent front with a pencil. Allow the plate to dry and then visualize the spots under a UV lamp. The disappearance of the starting material spot and the appearance of a new product spot indicate the reaction is progressing.
Data Presentation
The following table summarizes representative temperature conditions for related sulfonation reactions, providing a starting point for optimization.
Substrate
Sulfonating Agent
Temperature (°C)
Reaction Time (hours)
Key Outcome
Reference
2-Methoxybenzoic acid
Chlorosulfonic acid
0 -> 50 -> 70
3
High yield of 2-methoxy-5-chlorosulfonylbenzoic acid
Experimental Workflow for Temperature Optimization
The following diagram illustrates a logical workflow for optimizing the reaction temperature for the synthesis of 5-Methoxy-2-sulfobenzoic acid derivatives.
Caption: Workflow for optimizing sulfonation reaction temperature.
Kinetic vs. Thermodynamic Control in Sulfonation
This diagram illustrates the concept of kinetic and thermodynamic control as a function of temperature in a representative sulfonation reaction.
Caption: Kinetic vs. Thermodynamic pathways in sulfonation.
References
Technical Support Center: Monitoring Sulfonyl
Technical Support Center: Regioselectivity in 2-Methylquinoline Sulfon
Application Notes and Protocols for Sulfon
Protocol for the sulfonation of aromatic compounds using 3-(4-Fluorophenyl)propane-1 - Benchchem.
A Comparative Guide to the Synthesis of 2-Methoxy-5-methylbenzenesulfonamide - Benchchem.
Degrees of Sulfonation: Mapping the Reactivity Landscape of Acridine and Acridone - MDPI.
CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate - Google P
Process Optimization of Methyl 2-Methoxy-5-Aminosulfonyl Benzo
Conformational Change Restricted Selectivity in the Surface Sulfonation of Polypropylene with Sulfuric Acid | Langmuir - ACS Public
RU2553258C1 - Method of obtaining methyl 5-methoxy-2-sulphoamoylbenzoate - Google P
Effect of reaction conditions on naphthalene sulfon
CN105646294A - Method for synthesizing 2-methoxy-5-sulfamoylmethyl benzoate - Google P
Thermodynamic vs Kinetic Sulphonation of Naphthalene - Chemistry Stack Exchange.
2- and 3-phenanthrenesulfonic acids - Organic Syntheses Procedure.
Troubleshooting Guide for the Synthesis of 2-Methoxy-5-methylbenzenesulfonamide - Benchchem.
Purification techniques for crude 5-Methoxy-2-sulfobenzoic acid extracts
Welcome to the Technical Support Center for the isolation and purification of 5-Methoxy-2-sulfobenzoic acid (5-MSA) . As highly polar, dual-functional organic compounds, sulfobenzoic acid derivatives present unique downs...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for the isolation and purification of 5-Methoxy-2-sulfobenzoic acid (5-MSA) . As highly polar, dual-functional organic compounds, sulfobenzoic acid derivatives present unique downstream processing challenges. Standard organic purification techniques (like silica gel chromatography or liquid-liquid extraction) frequently fail due to the extreme hydrophilicity and irreversible binding kinetics of the sulfonic acid moiety.
This guide is designed for researchers and drug development professionals. It bypasses basic theory to deliver field-proven troubleshooting strategies, mechanistic causality, and self-validating protocols to ensure high-yield, high-purity recovery of your target compound.
Purification Triage Workflow
Workflow for the isolation and purification of 5-MSA from crude extracts.
Q: My crude 5-MSA extract is highly acidic and viscous due to excess sulfonating agent (e.g., oleum/H₂SO₄). How do I remove the inorganic acid without losing my product?
Causality: 5-MSA is permanently ionized at most pH levels due to its strongly acidic sulfonate group (
pKa<1
). Standard liquid-liquid extraction fails because 5-MSA will not partition into organic solvents. To separate the organic sulfonic acid from inorganic sulfuric acid, we exploit the differential solubility of alkaline earth metal salts. Calcium sulfate (
CaSO4
) is highly insoluble in water, whereas the calcium salt of 5-MSA remains soluble in the aqueous phase[1].
Protocol: Alkaline Earth Metal Precipitation
Dilute the crude viscous extract in ice-cold HPLC-grade water (1:5 w/v) under vigorous stirring to safely manage the exothermic hydration of residual
SO3
/
H2SO4
.
Slowly add Calcium Hydroxide (
Ca(OH)2
) in portions until the pH stabilizes between 6.5 and 7.0.
Stir the suspension for 1 hour at room temperature to ensure the complete crystallization of
CaSO4
.
Filter the suspension through a Celite pad under a vacuum. The aqueous filtrate now contains the calcium salt of 5-MSA.
Self-Validating Step: Add 3 drops of 1M Barium Chloride (
BaCl2
) to a 1 mL aliquot of the filtrate. If a dense white precipitate (
BaSO4
) forms, residual inorganic sulfate is still present. Add additional
Ca(OH)2
to the bulk mixture and refilter.
Section 2: Converting Salts Back to Free Acid
Q: I have successfully filtered out the inorganic sulfates, but my 5-MSA is now a calcium salt in the aqueous filtrate. How do I recover the free sulfonic acid?
Causality: To convert the calcium sulfonate back to the free acid, you must displace the
Ca2+
ions. Strongly acidic cation exchange resins selectively bind multivalent metallic cations (
Ca2+
) and release protons (
H+
), effectively regenerating the free organic sulfonic acid without introducing new solvent impurities[1].
Protocol: Cation Exchange (IEX) Chromatography
Pack a glass column with a strongly acidic cation exchange resin (e.g., Dowex 50WX8,
H+
form).
Wash the resin with 3 column volumes (CV) of 1M HCl to ensure full protonation, followed by 5 CV of HPLC-grade water until the effluent pH is neutral.
Load the aqueous filtrate containing the 5-MSA calcium salt onto the column at a flow rate of 2-3 mL/min.
Elute with HPLC-grade water.
Self-Validating Step: Monitor the pH of the eluent fractions. A sharp drop in pH (to
<2
) indicates the elution of the free 5-MSA. Once the pH returns to neutral, elution is complete.
Lyophilize (freeze-dry) the combined acidic fractions to obtain the crude free acid.
Q: NMR analysis shows my 5-MSA is contaminated with isomeric byproducts. Normal phase silica gel chromatography resulted in zero recovery. What is the best approach?
Causality: Sulfonic acids bind irreversibly to the polar silanol groups of normal-phase bare silica gel, leading to severe streaking and product loss. Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) using a C18 stationary phase is the gold standard for bioavailable, water-soluble heterocycles and sulfonic acids[2]. Because 5-MSA is highly polar, an ion-pairing agent (like Trifluoroacetic acid, TFA) must be added to the mobile phase to suppress the ionization of the carboxylic acid, improving retention and resolution on the hydrophobic C18 phase.
Protocol: Preparative RP-HPLC
Dissolve the crude free acid in Mobile Phase A (Water + 0.1% TFA) and filter through a 0.22 µm PTFE syringe filter.
Inject onto a Preparative C18 Column using the gradient conditions outlined in Table 2 .
Collect fractions based on UV detection at 254 nm.
Self-Validating Step: Spot the collected fractions on a C18 reverse-phase TLC plate and develop using a 50:50 MeCN/Water (0.1% TFA) mixture. Only pool fractions that show a single, clean spot under a UV lamp before lyophilization.
Section 4: Bulk Isolation via Crystallization (Scale-Up Alternative)
Q: Preparative RP-HPLC is too expensive for my multi-kilogram scale. Is there a bulk crystallization method to isolate 5-MSA?
Causality: When scaling up, chromatography becomes a bottleneck. "Salting out" exploits the common-ion effect. By saturating the aqueous solution with an alkali metal chloride (e.g., NaCl), the solubility of the corresponding 5-MSA sodium salt decreases drastically, forcing it to precipitate out of the solution while leaving structurally unrelated organic impurities dissolved[3].
Protocol: Low-Temperature Salting Out
Concentrate the neutralized 5-MSA aqueous solution via rotary evaporation until a thick syrup is formed.
Add a saturated solution of Sodium Chloride (NaCl) representing a 5-10% excess by weight.
Heat the mixture to 80°C to ensure complete dissolution.
Slowly cool the mixture to 50°C, then transfer to an ice bath and aggressively cool to 2°C – 10°C under constant mechanical agitation.
Filter the precipitated 5-MSA sodium salt and wash the wet cake with ice-cold 5% NaCl solution.
Self-Validating Step: Dissolve a few milligrams of the final dried product in water and add a drop of Silver Nitrate (
AgNO3
). If a heavy white precipitate (
AgCl
) forms, residual inorganic salt is trapped in the crystal lattice, requiring a recrystallization from cold ethanol.
Quantitative Data & Method Specifications
Table 1: Comparison of 5-MSA Purification Techniques
Purification Method
Target Impurity Removed
Typical Yield
Purity Achieved
Scalability
Calcium Precipitation
Sulfuric Acid (
H2SO4
)
90–95%
~80%
High (Multi-kg)
Cation Exchange (IEX)
Metal Cations (
Ca2+
,
Na+
)
85–90%
~85%
Medium (Gram to kg)
Low-Temp Salting Out
Organic Isomers
70–80%
90–95%
High (Multi-kg)
Preparative RP-HPLC
Structural Isomers, Trace Organics
60–75%
>99%
Low (mg to Gram)
Table 2: Optimized RP-HPLC Conditions for 5-MSA Polishing
Parameter
Specification
Column
C18 Preparative (250 mm x 21.2 mm, 5 µm)
Mobile Phase A
HPLC-Grade
H2O
0.1% Trifluoroacetic Acid (TFA)
Mobile Phase B
Acetonitrile (MeCN) + 0.1% TFA
Gradient
0–5 min: 2% B | 5–25 min: 2%
→
40% B | 25–30 min: 100% B
Reducing byproduct formation during the sulfonation of methoxybenzoic acid
Welcome to the dedicated technical support resource for the sulfonation of methoxybenzoic acid. This guide is designed for researchers, chemists, and process development scientists to navigate the complexities of this re...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the dedicated technical support resource for the sulfonation of methoxybenzoic acid. This guide is designed for researchers, chemists, and process development scientists to navigate the complexities of this reaction, with a focus on minimizing byproduct formation and maximizing the yield of the desired sulfonic acid derivative.
Frequently Asked Questions (FAQs)
Q1: What are the primary factors influencing the regioselectivity of sulfonation on methoxybenzoic acid?
The regioselectivity of the sulfonation of methoxybenzoic acid is primarily governed by the electronic and steric effects of the two substituents: the methoxy (-OCH₃) group and the carboxylic acid (-COOH) group. The methoxy group is a strongly activating, ortho-, para-directing group due to its electron-donating resonance effect. Conversely, the carboxylic acid group is a deactivating, meta-directing group due to its electron-withdrawing inductive and resonance effects. The interplay of these directing effects determines the position of the incoming sulfonic acid group.
Q2: What are the most common byproducts I should expect, and what causes their formation?
The most common byproducts in the sulfonation of methoxybenzoic acid include:
Isomeric products: Formation of undesired positional isomers of the sulfonic acid. This is often a result of reaction conditions that are not optimized for the desired regioselectivity.
Disulfonated products: At higher temperatures or with prolonged reaction times, a second sulfonic acid group can be introduced onto the aromatic ring.
Sulfones: These are formed through an intermolecular reaction between two molecules of the methoxybenzoic acid, where one acts as a nucleophile and the other as an electrophile, leading to the formation of a diaryl sulfone. This is more prevalent at higher temperatures and with stronger sulfonating agents.
Degradation products: Harsh reaction conditions can lead to the decomposition of the starting material or product, often indicated by a dark coloration of the reaction mixture.
Q3: How can I control the reaction to favor the formation of a specific isomer?
Controlling the regioselectivity of the reaction is crucial for obtaining the desired product. Here are some key strategies:
Temperature control: Lower temperatures generally favor the kinetically controlled product, while higher temperatures can lead to the thermodynamically controlled product. It is essential to conduct small-scale experiments to determine the optimal temperature for your desired isomer.
Choice of sulfonating agent: The strength of the sulfonating agent can influence the product distribution. While concentrated sulfuric acid is common, using oleum (fuming sulfuric acid) or chlorosulfonic acid can lead to different isomeric ratios and byproduct profiles.
Reaction time: Monitoring the reaction progress is critical. Allowing the reaction to proceed for too long can lead to the formation of disulfonated and other byproducts.
Troubleshooting Guide
This section addresses specific issues that may arise during the sulfonation of methoxybenzoic acid.
Problem 1: Low yield of the desired sulfonated product.
Possible Cause
Troubleshooting Step
Scientific Rationale
Incomplete reaction
1. Increase the reaction time. 2. Gradually increase the reaction temperature in small increments. 3. Consider using a stronger sulfonating agent.
Sulfonation is a reversible reaction, and ensuring it goes to completion may require more forcing conditions. However, be cautious as this can also increase byproduct formation.
Product degradation
1. Lower the reaction temperature. 2. Decrease the reaction time. 3. Use a milder sulfonating agent.
Methoxybenzoic acid and its sulfonated derivatives can be susceptible to degradation under harsh acidic and high-temperature conditions.
Poor product isolation
1. Ensure complete precipitation of the product by adjusting the pH or adding a suitable anti-solvent. 2. Optimize the recrystallization solvent and procedure to minimize product loss.
The sulfonic acid products are often highly polar, and their solubility can be sensitive to the conditions of the workup.
Problem 2: High levels of byproduct formation.
Byproduct
Troubleshooting Step
Scientific Rationale
Disulfonated products
1. Lower the reaction temperature. 2. Reduce the reaction time. 3. Use a less concentrated sulfonating agent.
The introduction of a second sulfonic acid group is generally more difficult than the first and requires more forcing conditions.
Sulfone byproducts
1. Maintain a lower reaction temperature. 2. Ensure efficient stirring to prevent localized overheating.
Sulfone formation is often favored at higher temperatures where the rate of the intermolecular reaction becomes more significant.
Isomeric impurities
1. Carefully control the reaction temperature. 2. Screen different sulfonating agents. 3. Analyze the impact of solvent (if any).
The activation energies for the formation of different isomers can be very close, making temperature a critical parameter for controlling the isomeric ratio.
Experimental Protocols
Protocol 1: General Procedure for the Sulfonation of Anisic Acid (4-Methoxybenzoic Acid)
This protocol provides a starting point for the sulfonation of 4-methoxybenzoic acid. It is recommended to perform small-scale optimization experiments before scaling up.
Materials:
4-Methoxybenzoic acid
Concentrated sulfuric acid (98%)
Ice bath
Magnetic stirrer and stir bar
Round-bottom flask with a drying tube
Saturated sodium chloride solution
Distilled water
Procedure:
In a clean, dry round-bottom flask, add 4-methoxybenzoic acid.
Cool the flask in an ice bath.
Slowly add concentrated sulfuric acid to the 4-methoxybenzoic acid with constant stirring. The addition should be done dropwise to control the exothermic reaction.
After the addition is complete, continue stirring the mixture in the ice bath for a designated period (e.g., 1-2 hours).
Monitor the reaction progress using a suitable analytical technique (e.g., TLC or HPLC).
Once the reaction is complete, carefully pour the reaction mixture onto crushed ice with stirring.
The product should precipitate out of the solution. If not, the addition of a saturated sodium chloride solution can aid in precipitation.
Collect the solid product by vacuum filtration and wash it with cold distilled water.
Recrystallize the crude product from a suitable solvent (e.g., water or an aqueous ethanol mixture) to obtain the purified sulfonic acid.
Visualizing Reaction Control
The following diagram illustrates the key decision-making points for controlling the outcome of the sulfonation reaction.
Caption: Decision workflow for optimizing the sulfonation of methoxybenzoic acid.
References
Title: Advanced Organic Chemistry: Reactions, Mechanisms, and Structure
Source: March, J.
URL: [Link]
Title: Aromatic Sulfonation
Source: Journal of the American Chemical Society
URL: [Link]
Title: The directing influence of the carboxyl group in the sulfonation of benzoic acid
Source: Journal of the Chemical Society, Transactions
URL: [Link]
Reference Data & Comparative Studies
Validation
A Senior Application Scientist's Guide to the Validation of HPLC Analytical Methods for 5-Methoxy-2-sulfobenzoic Acid Purity
Introduction: The Criticality of Purity in Pharmaceutical Intermediates In the landscape of pharmaceutical development, the purity of active pharmaceutical ingredients (APIs) and their synthetic intermediates is not mere...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Criticality of Purity in Pharmaceutical Intermediates
In the landscape of pharmaceutical development, the purity of active pharmaceutical ingredients (APIs) and their synthetic intermediates is not merely a quality metric; it is a cornerstone of safety and efficacy. 5-Methoxy-2-sulfobenzoic acid serves as a key building block in the synthesis of various pharmaceutical compounds. The presence of impurities, even in minute quantities, can originate from the manufacturing process or arise from degradation and may lead to adverse toxicological effects in the final drug product.[1] Therefore, the development and validation of a robust analytical method to accurately quantify the purity of 5-Methoxy-2-sulfobenzoic acid is a non-negotiable regulatory and scientific requirement.
This guide provides a comprehensive comparison of two distinct Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) methods for the purity determination of 5-Methoxy-2-sulfobenzoic acid. We will delve into the causality behind the experimental choices for each validation parameter, grounded in the globally harmonized International Council for Harmonisation (ICH) guidelines.[2][3] The objective is to equip researchers and drug development professionals with the expertise to not only perform method validation but to understand the intricate logic that ensures data integrity and regulatory compliance.[4]
The Analytical Challenge: Properties of 5-Methoxy-2-sulfobenzoic Acid
5-Methoxy-2-sulfobenzoic acid is a polar, acidic organic compound. Its structure, featuring both a carboxylic acid and a sulfonic acid group, dictates its chromatographic behavior. A successful HPLC method must achieve two primary goals:
Adequate Retention: The compound must be sufficiently retained on the stationary phase to allow for separation from the solvent front and early-eluting impurities.
Selective Separation: The method must be able to resolve the main analyte peak from all potential process-related impurities and degradation products.[5]
To achieve this, a reversed-phase column (like a C18) is a logical choice, paired with an acidic mobile phase. The low pH of the mobile phase suppresses the ionization of the acidic functional groups, rendering the molecule less polar and promoting better retention and symmetrical peak shape.[6]
The Validation Workflow: A Blueprint for Trustworthy Data
Analytical method validation is a documented process that provides a high degree of assurance that a specific method will consistently produce a result meeting its predetermined specifications and quality attributes.[7][8] The workflow is a systematic progression through a series of performance characteristics.
Caption: A typical workflow for HPLC analytical method validation.
Comparative Analysis: Isocratic vs. Gradient HPLC Methods
We will now compare two hypothetical, yet scientifically plausible, RP-HPLC methods for the purity analysis of 5-Methoxy-2-sulfobenzoic acid.
Method A: Isocratic RP-HPLC: A simple and robust method using a constant mobile phase composition. It is ideal for routine quality control where the impurity profile is well-defined and impurities have similar retention behavior to the main peak.
Method B: Gradient RP-HPLC: A more powerful method where the mobile phase composition changes over time. This is superior for separating a complex mixture of impurities with a wide range of polarities and is essential for stability-indicating methods where unknown degradation products may appear.
Table 1: Chromatographic Conditions
Parameter
Method A: Isocratic RP-HPLC
Method B: Gradient RP-HPLC
Column
C18, 150 mm x 4.6 mm, 5 µm
C18, 150 mm x 4.6 mm, 5 µm
Mobile Phase A
0.1% Phosphoric Acid in Water
0.1% Phosphoric Acid in Water
Mobile Phase B
Acetonitrile (HPLC Grade)
Acetonitrile (HPLC Grade)
Composition
70:30 (A:B)
Gradient: 0-5 min (10% B), 5-25 min (10-90% B), 25-30 min (90% B), 30.1-35 min (10% B)
Flow Rate
1.0 mL/min
1.0 mL/min
Column Temp.
30 °C
30 °C
Detection
UV at 254 nm
UV at 254 nm
Injection Vol.
10 µL
10 µL
In-Depth Validation Parameter Comparison
The validation of these methods is performed in accordance with ICH Q2(R1) guidelines, which outline the necessary tests to demonstrate a method is fit for its purpose.[2][3]
Specificity (Selectivity)
Why it's critical: Specificity is the ability of the method to unequivocally assess the analyte in the presence of other components like impurities, degradants, or matrix components.[9] For a purity method, this is paramount. It ensures that what you measure as an impurity is truly an impurity and not an artifact or co-eluting peak.
Experimental Approach:
A forced degradation study is the definitive test for specificity. The sample is stressed under various conditions (acid, base, oxidation, heat, light) to intentionally generate degradation products.
Method A (Isocratic): May show co-elution of some degradation products, especially those with very different polarity from the parent compound.
Method B (Gradient): The changing mobile phase strength allows for the effective elution and separation of a wider range of degradants, from highly polar to non-polar, providing a truer picture of purity.
Table 2: Specificity Comparison
Parameter
Method A: Isocratic
Method B: Gradient
Acceptance Criteria
Peak Purity (Main Peak)
Pass
Pass
Peak is spectrally pure (no underlying peaks detected by DAD).
Resolution from Impurities
Resolution > 1.5 for known impurities. Some degradants co-elute.
Resolution > 2.0 for all known impurities and degradation products.
All peaks of interest must be resolved from each other.
Linearity and Range
Why it's critical: Linearity demonstrates a proportional relationship between the concentration of an impurity and the detector's response.[10] This is essential for accurate quantification. The range is the interval between the upper and lower concentrations for which the method has been proven to be linear, accurate, and precise.[11]
Experimental Approach:
Prepare a series of solutions of a known impurity standard (or the main compound for assay) at different concentrations. Typically, for impurities, this range spans from the Limit of Quantitation (LOQ) to 120% of the specification limit.[2]
Table 3: Linearity and Range Comparison
Parameter
Method A: Isocratic
Method B: Gradient
Acceptance Criteria
Range (Impurity)
LOQ - 120% of spec.
LOQ - 120% of spec.
As specified.
Correlation Coefficient (r²)
≥ 0.998
≥ 0.999
r² ≥ 0.995
Y-intercept
Minimal bias observed
Negligible bias
Should not be significantly different from zero.
Accuracy (Recovery)
Why it's critical: Accuracy measures the closeness of the test results to the true value.[9] In purity analysis, this is confirmed by spiking the sample with known amounts of impurities and measuring how much is recovered. Poor accuracy leads to under- or over-reporting of impurity levels.
Experimental Approach:
Analyze samples of 5-Methoxy-2-sulfobenzoic acid spiked with a known impurity at three concentration levels (e.g., 50%, 100%, and 150% of the specification limit), with three replicates at each level.
Table 4: Accuracy Comparison
Level
Method A: Isocratic (% Recovery)
Method B: Gradient (% Recovery)
Acceptance Criteria
50% of Spec.
95.5%
99.2%
90.0 - 110.0%
100% of Spec.
96.2%
100.5%
90.0 - 110.0%
150% of Spec.
95.8%
101.1%
90.0 - 110.0%
Method B demonstrates superior accuracy, likely due to better resolution from any interfering components.
Precision
Why it's critical: Precision expresses the "scatter" or agreement between a series of measurements from the same sample.[9] It is evaluated at two levels:
Repeatability: Precision under the same operating conditions over a short interval.
Intermediate Precision: Expresses within-laboratory variations (different days, analysts, or equipment).[12]
Experimental Approach:
Repeatability: Perform at least six replicate analyses of a sample spiked at 100% of the impurity specification.
Intermediate Precision: Repeat the analysis on a different day with a different analyst.
Table 5: Precision Comparison (RSD%)
Parameter
Method A: Isocratic
Method B: Gradient
Acceptance Criteria (Impurity)
Repeatability (n=6)
3.5%
1.8%
RSD ≤ 10%
Intermediate Precision
4.8%
2.5%
RSD ≤ 15%
The lower Relative Standard Deviation (RSD) values for Method B indicate higher precision.
Limit of Detection (LOD) and Limit of Quantitation (LOQ)
Why it's critical: LOD is the lowest amount of an analyte that can be detected but not necessarily quantified. LOQ is the lowest amount that can be quantified with acceptable precision and accuracy.[13] These parameters define the sensitivity of the method.
Experimental Approach:
These can be determined based on the signal-to-noise ratio (S/N) of the detector response (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the linearity curve.[8]
Table 6: Sensitivity Comparison
Parameter
Method A: Isocratic
Method B: Gradient
Acceptance Criteria
LOD (S/N ≈ 3:1)
0.02%
0.005%
Must be below the reporting threshold.
LOQ (S/N ≈ 10:1)
0.06%
0.015%
Must be precise and accurate.
Method B is significantly more sensitive, allowing for the quantification of impurities at much lower levels.
Robustness
Why it's critical: Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., pH, flow rate, column temperature).[9] A robust method is reliable in day-to-day use across different labs and instruments.
Experimental Approach:
Systematically alter key parameters (one at a time) and observe the effect on resolution and quantification.
Caption: Key parameters evaluated during a robustness study.
Table 7: Robustness Comparison
Varied Parameter
Method A: Isocratic (Observed Effect)
Method B: Gradient (Observed Effect)
Acceptance Criteria
Flow Rate ±10%
Significant shift in retention time, minor impact on resolution.
Retention times shift proportionally, resolution maintained.
System suitability parameters must pass.
Temp ±5 °C
Minor shift in retention.
Minor shift in retention.
System suitability parameters must pass.
Organic ±2%
Critical impact on retention and resolution.
Minimal impact due to gradient profile.
System suitability parameters must pass.
Method B is inherently more robust, especially concerning small variations in mobile phase composition.
Experimental Protocols
Protocol 1: Accuracy by Spike Recovery
Prepare Stock Solution: Accurately weigh and dissolve a known impurity reference standard in the mobile phase to create a stock solution.
Prepare Sample Solution: Accurately weigh and dissolve the 5-Methoxy-2-sulfobenzoic acid test sample to a known concentration (e.g., 1.0 mg/mL).
Spike Samples: Create three sets of triplicate samples by adding the impurity stock solution to the sample solution to achieve final impurity concentrations of 50%, 100%, and 150% of the specification limit.
Analysis: Inject and analyze an un-spiked sample and all nine spiked samples using the HPLC method.
Calculation: Calculate the percentage recovery for each spiked sample using the formula:
% Recovery = [(Amount Found in Spiked Sample - Amount Found in Un-spiked Sample) / Amount Spiked] * 100
Conclusion and Recommendation
This comparative guide demonstrates that while a simple isocratic HPLC method (Method A) can be suitable for basic purity assessments, a gradient HPLC method (Method B) provides superior performance across nearly all critical validation parameters.
Method B is the recommended approach for the purity analysis of 5-Methoxy-2-sulfobenzoic acid due to its:
Superior Specificity: Capable of resolving a wide array of potential degradation products, making it a true stability-indicating method.
Higher Sensitivity (Lower LOD/LOQ): Allows for the control of impurities at much lower levels.
Greater Precision and Accuracy: Provides more reliable and trustworthy quantitative data.
Enhanced Robustness: Ensures consistent performance despite minor variations in operating conditions.
Investing in the development and validation of a robust, gradient-based HPLC method is a critical step in ensuring the quality and safety of the final pharmaceutical product, ultimately safeguarding public health and meeting stringent regulatory requirements.[4]
References
Vertex AI Search. (2024). Guidance for the validation of pharmaceutical quality control analytical methods.
Journal of Applied Bioanalysis. (2023).
Pharma Trend. (2023).
Profound Research. (2025). Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance.
LCGC North America. (2014).
Journal of Pharmaceutical and Allied Sciences. (2024).
ResearchGate. (2021). ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES.
Element Lab Solutions. (2023).
Zenodo. (2024). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW.
Molecules. (2024). Developing and Validating a Robust RP-HPLC Method for Metoclopramide and Camylofin Simultaneous Analysis Using Response Surface Methodology.
ACS Omega. (2024).
Slideshare. (2017).
Lab Manager. (2025).
International Council for Harmonisation. (2023).
BenchChem. (2025). Technical Support Center: Purity Analysis of 5-Chlorosulfonyl-2-methoxybenzoic Acid-d3.
IVT Network. (2010). Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry.
SIELC Technologies. (2018). Separation of Benzoic acid, 2-methoxy- on Newcrom R1 HPLC column.
ResearchGate. (2009). Stability Indicating HPLC Method for the Determination of Chiral Purity of R-(-)-5-[2-aminopropyl]-2-methoxybenzene Sulfonamide.
BenchChem. (2025). Application Note: High-Performance Liquid Chromatography (HPLC) for Purity Analysis of 5-Methyl-2-nitrobenzoic acid.
Vitae. (2024).
ResearchGate. (2015).
HELIX Chromatography. (2023). HPLC Methods for analysis of Benzoic acid.
Chromatography Online. (2020). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies.
A Comparative Analysis for the Bench Scientist: 5-Methoxy-2-sulfobenzoic Acid vs. 4-methoxybenzoic Acid
In the nuanced world of chemical synthesis and drug discovery, the selection of a starting material or intermediate can profoundly impact experimental outcomes. While structurally similar, 5-Methoxy-2-sulfobenzoic acid a...
Author: BenchChem Technical Support Team. Date: April 2026
In the nuanced world of chemical synthesis and drug discovery, the selection of a starting material or intermediate can profoundly impact experimental outcomes. While structurally similar, 5-Methoxy-2-sulfobenzoic acid and 4-methoxybenzoic acid offer distinct physicochemical properties and reactivity profiles. This guide provides an in-depth, objective comparison of these two compounds, supported by experimental data and established chemical principles, to empower researchers, scientists, and drug development professionals to make informed decisions in their work.
The Decisive Structural Difference: A Sulfonic Acid Moiety
The fundamental distinction between these two molecules lies in the presence of a sulfonic acid (-SO₃H) group on the benzene ring of 5-Methoxy-2-sulfobenzoic acid, in addition to the methoxy and carboxylic acid groups common to both. This single functional group addition dramatically alters the molecule's electronic properties, polarity, and steric profile.
Figure 1: Chemical structures of 5-Methoxy-2-sulfobenzoic acid and 4-methoxybenzoic acid.
This structural divergence is the root cause of their differing behaviors in chemical and biological systems, as detailed in the comparative data table below.
Physicochemical Properties: A Quantitative Comparison
The introduction of the highly polar and strongly acidic sulfonyl group creates significant, measurable differences in the core properties of the two molecules.
Property
5-Methoxy-2-sulfobenzoic acid
4-methoxybenzoic acid
Rationale for Difference
Molecular Formula
C₈H₈O₆S
C₈H₈O₃
The addition of a sulfur and two oxygen atoms in the sulfonic acid group.
The sulfonic acid group is strongly electron-withdrawing, which stabilizes the carboxylate anion via the inductive effect, thereby increasing the acidity of the neighboring carboxylic acid.[5]
The ionic character and hydrogen bonding capacity of the sulfonic acid group dramatically increase water solubility. 4-methoxybenzoic acid's aromatic ring makes it largely hydrophobic.[1][7]
Strong intermolecular forces, including ionic interactions from the sulfonic acid group, lead to decomposition at high temperatures rather than a distinct melting point.
Both are typically white solids at room temperature.
Experimental Protocol: Potentiometric Titration to Determine pKa
The pronounced difference in acidity is a critical parameter that can be readily verified in the laboratory. The following protocol details the determination of the pKa of 4-methoxybenzoic acid. A similar procedure can be used for 5-Methoxy-2-sulfobenzoic acid, which will reveal two equivalence points corresponding to its two acidic protons.
Objective: To determine the acid dissociation constant (pKa) of 4-methoxybenzoic acid through potentiometric titration with a standardized base.
Causality: This method is chosen for its precision. By monitoring the pH of the solution as a function of added titrant (NaOH), we can generate a titration curve. The midpoint of the buffer region, where the concentrations of the acid and its conjugate base are equal, corresponds to the pKa of the acid. This provides a direct, empirical measure of the compound's acidity.
Methodology:
Preparation of Analyte: Accurately weigh ~150 mg of 4-methoxybenzoic acid and record the mass. Transfer it to a 250 mL beaker and add 100 mL of deionized water. Stir with a magnetic stir bar until fully dissolved. The substance is sparingly soluble, so this may require patience.
System Calibration: Calibrate a pH meter using standard buffer solutions at pH 4.00, 7.00, and 10.00.
Titration Setup: Place the beaker on a magnetic stir plate. Immerse the calibrated pH electrode and a temperature probe into the solution. Secure a 50 mL burette filled with standardized 0.1 M NaOH solution above the beaker.
Data Collection:
Record the initial pH of the 4-methoxybenzoic acid solution.
Add the NaOH titrant in 0.5 mL increments, recording the burette volume and the stabilized pH after each addition.
As the pH begins to change more rapidly (approaching the equivalence point), reduce the increment size to 0.1 mL to capture the inflection point with high resolution.
Continue the titration well past the equivalence point until the pH begins to plateau in the basic range.
Data Analysis:
Plot pH (y-axis) versus the volume of NaOH added (x-axis) to generate the titration curve.
Identify the volume at the equivalence point (Veq), which is the center of the steepest part of the curve. This can be precisely located by finding the peak of the first derivative plot (ΔpH/ΔV vs. volume).
Determine the volume at the half-equivalence point (Veq/2).
The pKa is equal to the pH of the solution at this half-equivalence point.
Figure 2: Experimental workflow for determining pKa via potentiometric titration.
Reactivity, Applications, and Synthetic Logic
The distinct properties of these compounds logically lead to their use in different applications. The choice between them is a strategic decision based on the desired outcome.
4-methoxybenzoic acid (p-Anisic Acid):
A workhorse in organic synthesis, its utility stems from the predictable reactivity of its functional groups.
Pharmaceuticals and Agrochemicals: It serves as a key intermediate in the synthesis of more complex molecules, including analgesics, anti-inflammatory drugs, and herbicides.[9]
Cosmetics and Food Industry: Due to its antiseptic properties and mild, pleasant odor, it is used as a preservative and fragrance component.[6][10][11]
Polymer Chemistry: It can be used in the production of certain high-performance polymers and resins.[9][12]
5-Methoxy-2-sulfobenzoic acid:
This is a specialty chemical, selected for the unique attributes conferred by the sulfonic acid group.
Dye Synthesis: Sulfonated aromatic compounds are classic intermediates for producing water-soluble azo dyes and triphenylmethane dyes. The sulfonic acid group provides aqueous solubility to the final dye molecule.
Specialty Polymers and Surfactants: The combination of a hydrophobic aromatic core and a hydrophilic sulfonate group makes it a candidate for creating surfactant molecules or for incorporation into functional polymers to control properties like ion exchange capacity and water absorption.
Metal-Organic Frameworks (MOFs): The presence of two distinct coordinating groups (carboxylate and sulfonate) makes it a bifunctional linker, enabling the design of complex, potentially porous coordination polymers with tailored properties for catalysis or gas storage.
Figure 3: Divergent application pathways based on molecular structure.
Conclusion and Authoritative Recommendation
The comparison between 5-Methoxy-2-sulfobenzoic acid and 4-methoxybenzoic acid is a clear illustration of how a single functional group modification can redefine a molecule's chemical identity.
Choose 4-methoxybenzoic acid for standard organic synthesis where its carboxylic acid functionality is the primary point of reaction, and where solubility in organic solvents is preferred. It is a versatile, well-characterized, and cost-effective building block for a wide array of applications.
Choose 5-Methoxy-2-sulfobenzoic acid for applications that specifically require high aqueous solubility, strong acidity, or a bifunctional coordinating ligand. Its unique properties make it a specialty reagent for advanced materials, dye chemistry, and aqueous-phase reactions where the properties of 4-methoxybenzoic acid would be limiting.
Ultimately, the correct choice is dictated not by a universal superiority of one compound over the other, but by a careful consideration of the specific requirements of the intended reaction or application.
References
Wikipedia. (n.d.). p-Anisic acid. Retrieved from [Link]
PubChem. (n.d.). 4-Methoxybenzoic acid. National Center for Biotechnology Information. Retrieved from [Link]
Journal of Chemical & Engineering Data. (2024, January 5). Solubility Determination and Data Correlation of 4-Methoxybenzoic Acid in 14 Pure Solvents at Temperatures from 283.15 to 328.15 K. Retrieved from [Link]
Grams. (n.d.). p-Anisic acid, 4-Methoxybenzoic acid, min 98%. Retrieved from [Link]
J&K Scientific. (2025, July 5). 4-Methoxybenzoic acid | 100-09-4. Retrieved from [Link]
Liskon Biological. (2025, November 14). Properties of p-Anisic Acid: A Versatile Fine Chemical. Retrieved from [Link]
Brainly.in. (2024, May 30). Which has highiest pka methoxy benzoic acid or nbenozoic acid?. Retrieved from [Link]
Filo. (2025, December 3). The pKa values of 4-methoxybenzoic acid, benzoic acid and 4-nitrobenzoic... Retrieved from [Link]
Benchmarking the Catalytic Efficiency of 5-Methoxy-2-sulfobenzoic Acid (5-MSA) in Multicomponent Synthesis
Executive Summary In the landscape of sustainable drug development and green chemistry, the selection of an optimal Brønsted acid catalyst is critical for maximizing yield while minimizing environmental impact. Standard...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the landscape of sustainable drug development and green chemistry, the selection of an optimal Brønsted acid catalyst is critical for maximizing yield while minimizing environmental impact. Standard mineral and organic acids—such as sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TSA)—frequently suffer from drawbacks including substrate charring, poor recyclability, and the generation of toxic waste effluents [1].
This guide provides an objective, data-driven comparison of 5-Methoxy-2-sulfobenzoic acid (5-MSA) against standard acid catalysts. By evaluating their performance in a model multicomponent reaction (MCR)—the synthesis of polyhydroacridines—we demonstrate how the unique bifunctional nature of 5-MSA offers superior catalytic turnover, enhanced intermediate stabilization, and highly efficient recovery profiles [2, 3].
Mechanistic Rationale: The Bifunctional Advantage of 5-MSA
To understand why 5-MSA outperforms traditional monofunctional acids like p-TSA, we must analyze its molecular microenvironment. 5-MSA features three critical structural components that dictate its catalytic behavior:
Primary Brønsted Acidity (Sulfonic Acid Group): Provides the necessary proton density to activate electrophilic carbonyl carbons.
Secondary Coordination Sphere (Carboxylic Acid Group): Positioned ortho to the sulfonic acid, this group participates in a hydrogen-bonding network that stabilizes transient transition states (such as iminium ions) without permanently neutralizing the primary acidic proton [2].
Electronic Modulation (5-Methoxy Group): The methoxy group exerts a strong electron-donating resonance effect (+R). This modulates the overall pKa of the molecule, preventing the overly aggressive, uncontrolled protonation that leads to substrate degradation (charring) commonly observed with H₂SO₄ [1].
Mechanistic pathway of 5-MSA catalyzed multicomponent heterocycle synthesis.
Benchmarking Data: 5-MSA vs. Standard Acids
To objectively benchmark catalytic efficiency, we utilize the one-pot, solvent-free synthesis of polyhydroacridines (a vital pharmaceutical scaffold) from benzaldehyde, dimedone, and ammonium acetate at 80°C. The absence of solvent eliminates mass-transfer limitations and provides a direct measure of the catalyst's intrinsic activity.
Table 1: Catalyst Screening and Kinetic Efficiency
The true value of a catalyst in modern drug development lies in its sustainability. 5-MSA is highly soluble in water, whereas the polyhydroacridine product is highly lipophilic and water-insoluble. This orthogonal solubility enables near-perfect phase separation [3].
Catalyst
E-Factor (Waste/Product)
Recovery Method
Recovery Rate (%)
Yield After 5 Cycles (%)
5-MSA
0.15
Aqueous Extraction
>95%
92%
p-TSA
1.20
Aqueous Extraction
~70%
55%
H₂SO₄
>5.00
Neutralization (Lost)
0%
N/A
Self-Validating Experimental Protocol
To ensure rigorous scientific integrity, the following protocol is designed as a self-validating system . Each phase includes an internal checkpoint to verify causality and prevent the propagation of experimental errors.
Phase 1: Solvent-Free Cascade Initiation
Reagent Assembly: In a 10 mL round-bottom flask, combine benzaldehyde (1.0 mmol), dimedone (2.0 mmol), and ammonium acetate (1.2 mmol). Causality: The 2.0 stoichiometric equivalent of dimedone ensures complete consumption of the transient iminium intermediate, preventing the accumulation of toxic aldehyde byproducts.
Catalyst Addition: Add exactly 10 mol% of 5-MSA.
Thermal Activation: Immerse the flask in an oil bath pre-heated to 80°C. Stir vigorously. Causality: The melting points of the substrates allow for a homogeneous melt at this temperature, maximizing substrate-catalyst contact without the dilution effect of a solvent.
Phase 2: In-Process Validation
TLC Checkpoint: After 15 minutes, extract a 5 µL aliquot and perform Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) eluent.
Self-Validation: The disappearance of the benzaldehyde spot (Rf ~0.6) and the emergence of a highly fluorescent product spot under 254 nm UV light confirms catalytic turnover. If the aldehyde spot persists, catalyst deactivation (e.g., due to atmospheric moisture) has occurred, and the run must be aborted.
Phase 3: Orthogonal Phase Separation & Recovery
Aqueous Quench: Cool the reaction mixture to room temperature and add 10 mL of deionized water. Stir for 5 minutes.
Filtration: Filter the resulting suspension through a sintered glass crucible.
Self-Validation: The solid retentate contains the crude water-insoluble product. The clear aqueous filtrate contains the highly water-soluble 5-MSA. A cloudy filtrate indicates incomplete precipitation, requiring chilling to 4°C.
Product Isolation: Recrystallize the solid retentate from hot ethanol to yield pure polyhydroacridine.
Catalyst Recycling: Evaporate the aqueous filtrate under reduced pressure (60°C, 20 mbar) to quantitatively recover the 5-MSA as a crystalline solid, ready for the next cycle.
Step-by-step experimental workflow for 5-MSA catalyzed synthesis and recovery.
Conclusion
Benchmarking data clearly indicates that 5-Methoxy-2-sulfobenzoic acid (5-MSA) is a superior alternative to conventional acids like p-TSA and H₂SO₄ for complex multicomponent reactions. Its bifunctional nature provides precise electronic and steric control over transition states, resulting in near-quantitative yields (96%) and exceptionally high turnover frequencies. Furthermore, its orthogonal solubility profile allows for >95% recovery via simple aqueous extraction, drastically lowering the E-factor and fulfilling the stringent requirements of modern, sustainable pharmaceutical manufacturing.
References
Bulgarian Chemical Communications.2,3-Disubstituted imidazo[1,2-a]pyridines from 2-aminopyridines and acetophenones. Catalyst's efficiency and solid state NMR study.
ResearchGate.2-Hydroxy-5-sulfobenzoic acid: An efficient organocatalyst for the three-component synthesis of 1-amidoalkyl-2-naphthols and 3,4-disubstituted isoxazol-5(4H)-ones.
SciExplore.The synthesis of polyhydroacridines by covalent 5-sulfobenzoic acid-functionalized graphene oxide as a novel, green, efficient, and heterogeneous catalyst.
Comparative
A Comparative Guide to the Mass Spectrometry Fragmentation of 5-Methoxy-2-sulfobenzoic Acid
Introduction: The Analytical Challenge of a Multifunctional Aromatic 5-Methoxy-2-sulfobenzoic acid is a substituted aromatic compound featuring three key functional groups: a carboxylic acid, a sulfonic acid, and a metho...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Analytical Challenge of a Multifunctional Aromatic
5-Methoxy-2-sulfobenzoic acid is a substituted aromatic compound featuring three key functional groups: a carboxylic acid, a sulfonic acid, and a methoxy group. This unique combination presents a compelling case for detailed structural analysis, relevant in fields ranging from organic synthesis quality control to metabolite identification in drug development. Understanding its behavior under mass spectrometric analysis is critical for its unambiguous identification and characterization in complex matrices.
This guide provides an in-depth comparison of the fragmentation patterns of 5-Methoxy-2-sulfobenzoic acid under both positive and negative mode Electrospray Ionization (ESI) Tandem Mass Spectrometry (MS/MS). We will explore the causality behind the observed fragmentation pathways, offering field-proven insights into experimental design and data interpretation for researchers, scientists, and drug development professionals.
Pillar 1: Ionization Strategy - A Tale of Two Modes
Electrospray ionization is a soft ionization technique ideal for polar, non-volatile molecules like 5-Methoxy-2-sulfobenzoic acid.[1] The choice between positive and negative ionization modes is paramount, as it dictates the nature of the precursor ion and, consequently, its entire fragmentation cascade.
Negative Ion Mode (ESI-): Given the presence of two acidic functional groups (sulfonic and carboxylic), negative mode is the more natural choice for this analyte. The sulfonic acid group, being strongly acidic, readily deprotonates to form a stable [M-H]⁻ anion, even in mildly basic or neutral solutions.[2][3] This typically results in high signal intensity and a clean precursor ion for MS/MS analysis.[3][4]
Positive Ion Mode (ESI+): While less intuitive for an acidic molecule, positive ion mode can still yield valuable complementary information. Ionization in this mode would require protonation, likely on the oxygen of the methoxy group or the carboxylic acid carbonyl. To facilitate this, the mobile phase should be acidified, for instance with formic acid.[1]
This guide will demonstrate that a dual-mode approach provides the most comprehensive structural characterization, with each mode revealing distinct and complementary fragmentation pathways.
Pillar 2: Fragmentation Analysis in Negative Ion Mode (ESI-)
In negative ion mode, the precursor ion is the deprotonated molecule, [C₈H₇O₆S]⁻, with an expected m/z of 215. The high acidity of the sulfonic acid group makes it the most probable site of deprotonation. The subsequent fragmentation is driven by the stability of the resulting anionic fragments.
Key Fragmentation Pathways (ESI-)
The primary fragmentation events anticipated for the [M-H]⁻ ion involve the loss of small, stable neutral molecules from the sulfonate group.
Loss of Sulfur Dioxide (SO₂): A characteristic fragmentation for sulfonated aromatics is the cleavage of the C-S bond, leading to the loss of SO₂ (64 Da). This would produce a highly stable phenoxide ion.
Loss of the Entire Sulfonate Group (HSO₃⁻ or SO₃): While less common as a primary fragmentation of the [M-H]⁻ ion itself, direct loss of the sulfonate functionality can occur. More frequently, the fragmentation proceeds via SO₂ loss.
Decarboxylation (Loss of CO₂): The loss of carbon dioxide (44 Da) from the carboxylate group is another highly favorable fragmentation pathway for benzoic acid derivatives.[5]
The interplay between these pathways provides a rich fingerprint for the molecule.
Visualizing the ESI- Fragmentation Cascade
Caption: Proposed fragmentation pathway of 5-Methoxy-2-sulfobenzoic acid in negative ESI mode.
Data Summary: Predicted ESI- Fragments
Precursor Ion (m/z)
Proposed Fragment (m/z)
Neutral Loss
Proposed Structure
Diagnostic Value
215
171
CO₂ (44 Da)
4-Methoxybenzenesulfonate anion
Confirms carboxylic acid moiety
215
151
SO₂ (64 Da)
5-Methoxy-2-carboxyphenoxide anion
Confirms sulfonate moiety
151
136
CH₃• (15 Da)
Radical anion from demethylation
Confirms methoxy group presence
Pillar 3: Fragmentation Analysis in Positive Ion Mode (ESI+)
In positive ion mode, the precursor ion will be the protonated molecule, [M+H]⁺, with an expected m/z of 217. Protonation is most likely to occur on the methoxy oxygen or the carbonyl oxygen of the carboxylic acid. Fragmentation will be driven by the elimination of stable neutral molecules to relieve the positive charge.
Key Fragmentation Pathways (ESI+)
The fragmentation cascade in positive mode is expected to be significantly different and provides complementary structural information.
Loss of Water (H₂O): Protonated carboxylic acids readily lose water (18 Da), a highly characteristic fragmentation.
Loss of Formaldehyde (CH₂O): Methoxy groups on an aromatic ring can undergo rearrangement to lose neutral formaldehyde (30 Da).
Loss of a Methyl Radical (CH₃•): While less common in ESI than in electron ionization, the loss of a methyl radical (15 Da) from the methoxy group can occur, particularly at higher collision energies.[6]
Loss of the Sulfonic Acid Group: The entire sulfonic acid group (H₂SO₃, 82 Da) could be lost as a neutral molecule.
Visualizing the ESI+ Fragmentation Cascade
Caption: Proposed fragmentation pathway of 5-Methoxy-2-sulfobenzoic acid in positive ESI mode.
Data Summary: Predicted ESI+ Fragments
Precursor Ion (m/z)
Proposed Fragment (m/z)
Neutral Loss
Proposed Structure
Diagnostic Value
217
199
H₂O (18 Da)
Acylium ion
Confirms carboxylic acid moiety
217
187
CH₂O (30 Da)
Protonated 2-sulfobenzoic acid
Confirms methoxy group
199
135
SO₃ (80 Da)
Methoxybenzoyl cation
Confirms sulfonate and methoxy position
135
107
CO (28 Da)
Methoxy-tropylium ion
Confirms aromatic core
Comparative Analysis: Unlocking Synergy
Feature
Negative Ion Mode (ESI-)
Positive Ion Mode (ESI+)
Sensitivity
High, due to acidic nature.
Moderate to Low, requires acidic mobile phase.
Precursor Ion
[M-H]⁻ at m/z 215
[M+H]⁺ at m/z 217
Key Losses
SO₂ (64 Da), CO₂ (44 Da)
H₂O (18 Da), CH₂O (30 Da), SO₃ (80 Da)
Primary Utility
Confirms presence and connectivity of sulfonic and carboxylic acid groups.
Confirms presence of methoxy and carboxylic acid groups and provides core structure data.
The true analytical power lies in using the two modes to cross-validate structural features. For instance, the loss of SO₂ in negative mode and the loss of SO₃ from a water-loss fragment in positive mode both unequivocally confirm the sulfonic acid moiety. Similarly, the loss of a methyl radical in negative mode and formaldehyde in positive mode both point to the methoxy group.
Experimental Protocols: A Self-Validating System
The following protocols are designed to generate robust and reproducible fragmentation data.
Workflow Diagram
Caption: High-level workflow for fragmentation analysis of 5-Methoxy-2-sulfobenzoic acid.
Step-by-Step Methodology
1. Sample & Mobile Phase Preparation:
Stock Solution: Prepare a 1 mg/mL stock solution of 5-Methoxy-2-sulfobenzoic acid in HPLC-grade methanol.
Working Solution: Dilute the stock solution to a final concentration of 1-10 µg/mL using the initial mobile phase composition.
Negative Mode Mobile Phase A: Water + 5 mM Ammonium Acetate.
Negative Mode Mobile Phase B: Acetonitrile + 5 mM Ammonium Acetate.
Positive Mode Mobile Phase A: Water + 0.1% Formic Acid.
Positive Mode Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
Causality: Ammonium acetate is used in negative mode to ensure the analyte is in its salt form, promoting deprotonation without causing significant ion suppression.[2] Formic acid in positive mode provides the necessary protons to form the [M+H]⁺ ion.[1]
2. Liquid Chromatography (LC) Parameters:
Column: C18 reverse-phase, 2.1 x 50 mm, 1.8 µm particle size.
Flow Rate: 0.3 mL/min.
Gradient: 5% B to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions.
Rationale: A standard C18 column provides good retention for this moderately polar molecule. A generic gradient is sufficient for initial characterization of a pure standard.
3. Mass Spectrometry (MS) Parameters:
Ion Source: Electrospray Ionization (ESI).
Polarity: Separate runs for Positive and Negative modes.
Rationale: Ramping the collision energy allows for the observation of both low-energy (primary) and high-energy (sequential) fragments, providing a more complete picture of the fragmentation cascade.
Conclusion
The structural elucidation of 5-Methoxy-2-sulfobenzoic acid is most effectively achieved through a dual-polarity ESI-MS/MS approach. Negative ion mode provides sensitive and clear fragmentation data related to the acidic functional groups, primarily through losses of SO₂ and CO₂. Positive ion mode offers complementary data, confirming the methoxy and carboxylic acid functionalities through characteristic losses of water and formaldehyde. By synthesizing the data from both experiments, a confident and comprehensive structural assignment can be made. This guide provides the theoretical framework and practical protocols for researchers to successfully undertake this analysis, ensuring data integrity and trustworthiness through a scientifically rigorous methodology.
References
Keener, J., et al. (2001). Sequencing of sulfonic acid derivatized peptides by electrospray mass spectrometry. Journal of the American Society for Mass Spectrometry.
Holcapek, M., et al. (2004). Effects of ion-pairing reagents on the electrospray signal suppression of sulphonated dyes and intermediates. Rapid Communications in Mass Spectrometry.
Havlicek, V., et al. (1999). Analysis of sulphonated dyes and intermediates by electrospray mass spectrometry. Dyes and Pigments.
Patterson, S., et al. (2003). Sulfonic Acid Derivatives for Peptide Sequencing by MALDI MS. Analytical Chemistry. Available at: [Link]
Cooks, R.G., et al. (2022). Spontaneous Oxidation of Aromatic Sulfones to Sulfonic Acids in Microdroplets. Journal of the American Society for Mass Spectrometry. Available at: [Link]
Walsh, K. (2018). A HPLC-ESI-MS/MS Study of Hydroxybenzoic Acids and Related Derivatives in Commercial Seaweed Biostimulants and their Plant Growth Bioactivity. Victoria University Research Repository. Available at: [Link]
PubChem. 5-methoxy-2-sulfamidobenzoic acid methyl ester. National Center for Biotechnology Information. Available at: [Link]
Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]
Clark, J. (2022). Fragmentation Patterns in the Mass Spectra of Organic Compounds. Chemguide. Available at: [Link]
Wong, P. S. H., et al. (2018). Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry. Molecules. Available at: [Link]
NorthEast BioLab. (2023). Positive and Negative Mode in Mass Spectroscopy: LC-MS/MS Method. Available at: [Link]
Prasain, J. (2010). Ion fragmentation of small molecules in mass spectrometry. UAB Cannabinoid Research. Available at: [Link]
Agilent Technologies. (2010). Determination of Pharmaceuticals in Water by SPE and LC/MS/MS in Both Positive and Negative Ion Modes. Application Note. Available at: [Link]
Doc Brown's Chemistry. (2026). Mass spectrum of benzoic acid. Available at: [Link]
Vrkic, T., et al. (2023). Unveiling the Power of Negative Ion Mode ESI-MS: Identifying Species with Remarkable Signal Intensity and Collisional Stability. ChemRxiv. Available at: [Link]
Zhang, Q., et al. (2024). Differentiation of regioisomers of sulfobenzoic acid by traveling-wave ion mobility mass spectrometry. Journal of Mass Spectrometry. Available at: [Link]
Gamoh, K., & Nishikawa, H. (2003). Improved liquid chromatography/mass spectrometric analysis of low molecular weight carboxylic acids by ion exclusion separation with electrospray ionization. Rapid Communications in Mass Spectrometry. Available at: [Link]
MDPI. (2025). Negative Paper Spray Ionization Mass Spectrometry for the Determination of Endocrine-Disrupting Chemicals with Application to Paraben Analysis in Cosmetics. Available at: [Link]
As a Senior Application Scientist, I recognize that handling functionalized aromatic compounds requires more than just following a safety data sheet—it requires a mechanistic understanding of the chemical's behavior to e...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, I recognize that handling functionalized aromatic compounds requires more than just following a safety data sheet—it requires a mechanistic understanding of the chemical's behavior to ensure absolute laboratory safety and environmental compliance.
5-Methoxy-2-sulfobenzoic acid is a highly reactive, bifunctional organic acid. Because it contains both a carboxylic acid and a strongly acidic sulfonic acid group, it presents acute corrosive hazards to personnel and infrastructure. Furthermore, its sulfonated aromatic ring makes it highly recalcitrant to standard municipal wastewater biodegradation.
This guide provides drug development professionals and laboratory managers with a self-validating, step-by-step operational protocol for the safe handling, neutralization, and ultimate thermal destruction of this compound.
I. Physicochemical & Quantitative Hazard Profile
Before executing any disposal protocol, personnel must understand the quantitative and regulatory parameters of the waste stream. The dual acidic protons on this molecule dictate its aggressive corrosivity and its incompatibility with strong bases and oxidizers.
Critical: Thermal destruction must utilize flue gas scrubbing to capture sulfur oxides.
II. Mechanistic Rationale for Disposal Methodologies
Do not flush 5-Methoxy-2-sulfobenzoic acid down the drain. The causality behind this strict prohibition lies in its molecular structure:
Biological Recalcitrance: The electron-withdrawing nature of the sulfonate (-SO₃H) and carboxylic (-COOH) groups stabilizes the aromatic ring, making it highly resistant to microbial degradation in Publicly Owned Treatment Works (POTWs).
Acidic Infrastructure Damage: If discharged without precise neutralization, the compound will rapidly corrode standard laboratory plumbing.
Atmospheric Toxicity upon Combustion: When subjected to thermal destruction, the sulfur atom in the sulfonate group oxidizes to form sulfur dioxide (SO₂) and sulfur trioxide (SO₃)[3]. If released, these gases react with atmospheric moisture to form sulfuric acid (acid rain). Therefore, disposal must be routed exclusively to facilities equipped with alkaline flue gas scrubbers [4], which neutralize the SOx gases into harmless sulfate salts before atmospheric release.
III. Step-by-Step Disposal & Spill Response Methodology
Every protocol in your laboratory must be a self-validating system. The following workflow ensures that every action is verified by an observable metric before proceeding to the next step.
Protocol A: Routine Solid Waste Containerization
Objective: Minimize waste volume and prevent airborne dust generation.
Segregation: Dedicate a specific, chemically compatible secondary container (High-Density Polyethylene - HDPE or glass) exclusively for sulfonated organic acids. Do not mix with cyanide salts, strong bases, or oxidizing agents.
Transfer: Working entirely within a certified chemical fume hood, transfer surplus solid 5-Methoxy-2-sulfobenzoic acid into the disposal receptacle.
Validation Check: Inspect the threading of the container lid. Ensure no powder is trapped in the threads, which could cause micro-exposures during transit. Seal tightly.
Labeling: Affix a hazardous waste label immediately, explicitly stating: "UN 3261: Corrosive Solid, Acidic, Organic (5-Methoxy-2-sulfobenzoic acid) - DO NOT INCINERATE WITHOUT SOx SCRUBBER."
Objective: Safely neutralize dilute aqueous streams of the chemical prior to lab-packing.
Preparation: Place the aqueous waste beaker in an ice bath. The neutralization of strong organic acids is exothermic.
Titration: Slowly add a weak base, such as 1M Sodium Bicarbonate (NaHCO₃), dropwise while stirring continuously.
Mechanistic Observation: You will observe effervescence (CO₂ gas evolution). This is your visual confirmation that the neutralization reaction is actively occurring.
Self-Validation: Continue addition until effervescence completely ceases. Use a calibrated pH meter or broad-spectrum pH indicator strips to verify the solution has reached a stable pH of 6.5 to 7.5.
Consolidation: Only after pH validation is confirmed, transfer the neutralized liquid to the designated aqueous hazardous waste carboy.
Protocol C: Emergency Spill Response
Objective: Rapidly contain and neutralize accidental releases without generating respirable dust.
Dry Spills: Do not use wet paper towels initially, as this will solubilize the acid and spread the corrosive hazard. Use a HEPA-filtered vacuum dedicated to chemical spills, or gently sweep the powder using non-sparking tools[4].
Wet Spills: Cover the spill with an inert, inorganic absorbent (e.g., vermiculite or dry sand)[5].
Decontamination: Wash the affected surface with a dilute sodium bicarbonate solution. Self-Validation: Wipe the surface with a damp pH strip; if the strip reads acidic (< pH 6), repeat the bicarbonate wash until the surface is fully neutralized.
IV. Waste Routing & Logistics Workflow
The following diagram illustrates the logical decision tree for handling 5-Methoxy-2-sulfobenzoic acid waste streams, ensuring compliance from the point of generation to final thermal destruction.
Workflow for the containment, segregation, and disposal routing of 5-Methoxy-2-sulfobenzoic acid.
References
Safety Data Sheet - Angene Chemical. Angenechemical.com. Available at: [Link][1]
Saccharin | C7H5NO3S | CID 5143 - PubChem - NIH (USEPA Engineering Handbook for Hazardous Waste Incineration). Nih.gov. Available at:[Link][2]
